tosufloxacin

• CAS: 124166-07-0

Core Science & Biosynthesis

Tosufloxacin tosylate chemical structure and physicochemical properties

Title: Tosufloxacin Tosylate: A Comprehensive Technical Guide on Chemical Structure, Physicochemical Properties, and Analytical Methodologies

Introduction

Tosufloxacin tosylate is a highly potent, synthetic fluoroquinolone broad-spectrum antibiotic. By inhibiting bacterial DNA gyrase and topoisomerase IV, it effectively disrupts DNA replication and transcription[1]. This technical guide provides an in-depth analysis of its structural chemistry, physicochemical properties, and the rigorous analytical protocols required for its quantification and quality control in drug development.

Chemical Structure and Molecular Characteristics

Tosufloxacin tosylate is the tosylate salt of tosufloxacin. Its IUPAC name is 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid; 4-methylbenzenesulfonic acid[2].

The structural architecture of tosufloxacin is meticulously designed to optimize target binding and broaden its spectrum of activity:

• 1,8-Naphthyridine Core: Replaces the traditional quinoline core found in older generations, enhancing overall antibacterial potency.

• N-1 2,4-Difluorophenyl Group: A distinguishing feature that increases lipophilicity and significantly broadens the spectrum, particularly against Gram-positive pathogens and anaerobes.

• C-6 Fluorine: Essential for DNA gyrase affinity and bacterial cell wall penetration.

• C-7 3-Aminopyrrolidinyl Moiety: Enhances activity against Gram-positive bacteria and improves pharmacokinetic tissue distribution.

• Tosylate Salt Formation: The free base of tosufloxacin is zwitterionic, leading to poor aqueous solubility. Salt formation with p-toluenesulfonic acid drastically improves its dissolution profile[3].

Structure-Activity Relationship (SAR) of Tosufloxacin Tosylate components.

Physicochemical Properties

Understanding the physicochemical properties of tosufloxacin tosylate is fundamental for formulation development and pharmacokinetic modeling. The molecule exhibits pH-dependent solubility due to its zwitterionic nature, with distinct pKa values governing its ionization state in physiological environments[3].

Property	Value
Molecular Formula	C26H23F3N4O6S (C19H15F3N4O3 · C7H8O3S)[4][5]
Molecular Weight	576.55 g/mol [4][5]
CAS Registry Number	115964-29-9[1][2]
Melting Point	251 – 254 °C[6]
pKa	5.8 (acidic), 8.7 (basic)[3]
LogP (AlogP)	2.04 (Parent compound)[4]
Solubility	DMSO: >10 mg/mL[1]; Aqueous: pH-dependent
Appearance	White to pale yellow powder[6]

Mechanistic Insight on Dissolution: Tosufloxacin is a zwitterion (pKa 5.8 and 8.7). In the gastrointestinal tract, its solubility is highly dependent on the local pH and the presence of counterions. Formulating it as a tosylate salt enhances its initial dissolution rate. However, researchers must account for the common ion effect; in environments with high chloride concentrations (e.g., gastric fluid), the hemi-hydrochloride salt may precipitate on the dissolving particle surface, temporarily hindering dissolution[3].

Analytical Methodologies: HPLC-MS/MS Protocol

For pharmacokinetic studies and clinical monitoring, quantifying tosufloxacin in human plasma requires high sensitivity and specificity. The following HPLC-MS/MS protocol is a self-validating system designed to mitigate matrix effects and ensure high recovery[7][8].

4.1. Step-by-Step Plasma Extraction Protocol

• Sample Preparation: Aliquot 50 µL of human plasma into a microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of Ciprofloxacin solution (internal standard). Causality: Ciprofloxacin is chosen because its structural similarity to tosufloxacin ensures parallel extraction efficiency and ionization behavior, while its distinct m/z prevents signal overlap[7].

• Protein Precipitation: Add 150 µL of Acetonitrile. Causality: Acetonitrile is specifically selected over methanol or hexane. Empirical data shows that protein precipitation with acetonitrile yields a higher extraction recovery (97.5% - 105.9%) and superior peak shape. Furthermore, an acetonitrile-water matrix shifts the inherent matrix effect from suppression to enhancement, optimizing the signal-to-noise ratio[7][8].

• Centrifugation: Vortex for 1 minute, then centrifuge at 10,000 rpm for 5 minutes to isolate the supernatant.

• Injection: Inject 2 µL of the supernatant into the LC system.

4.2. LC-MS/MS Conditions

• Column: Agilent Eclipse Plus C18 (4.6 mm × 150 mm, 3.5 µm). Temperature maintained at 40 °C[7][8].

• Mobile Phase: Isocratic elution using Acetonitrile (containing 0.1% formic acid) and 5 mmol/L Ammonium Formate aqueous solution (36:64 v/v) at a flow rate of 0.5 mL/min[7][8].

  • Causality: The addition of 0.1% formic acid provides the necessary protons to facilitate the formation of [M+H]+ precursor ions in the ESI source. The 5 mM ammonium formate acts as a volatile buffer, significantly improving peak symmetry and eliminating tailing caused by secondary interactions with residual silanols on the C18 stationary phase[7].

• Detection (MRM Mode):

  • Tosufloxacin: m/z 405.2 → 387.2 (Collision Energy: 22 eV)[7][8].

  • Ciprofloxacin (IS): m/z 332.2 → 314.2 (Collision Energy: 11 eV)[7][8].

Step-by-step HPLC-MS/MS analytical workflow for Tosufloxacin quantification.

Quality Control: Genotoxic Impurity Analysis

Because tosufloxacin is manufactured as a tosylate salt (using p-toluenesulfonic acid), there is a critical risk of forming sulfonate esters (e.g., methyl p-toluenesulfonate, ethyl p-toluenesulfonate) if residual alcohols are present during synthesis. These esters are recognized as potential genotoxic impurities (PGIs)[9].

Analytical Strategy for PGIs: To ensure patient safety and regulatory compliance, a highly sensitive LC-APCI-MS/MS method must be employed to detect these trace impurities.

• Ionization Technique: Atmospheric Pressure Chemical Ionization (APCI) is preferred over Electrospray Ionization (ESI) for sulfonate esters, as it provides better ionization efficiency for these relatively non-polar, neutral molecules[9].

• Chromatography: An ODS (C18) column with a water-acetonitrile gradient elution is utilized. This method achieves a Limit of Detection (LOD) of ≤ 1 ng/mL for p-toluenesulfonate esters without requiring complex derivatization steps, ensuring the API meets stringent ICH M7 guidelines for genotoxic impurities[9].

References

• PubChem. "Tosufloxacin Tosylate | C26H23F3N4O6S | CID 93858". National Institutes of Health (NIH). URL: [Link]

• ChEMBL. "Compound: TOSUFLOXACIN TOSYLATE (CHEMBL104270)". EMBL-EBI. URL: [Link]

• Chinese Journal of Modern Applied Pharmacy. "HPLC-MS/MS测定人血浆中妥舒沙星的浓度" (Determination of Tosufloxacin in Plasma by HPLC-MS/MS). Chin J Mod App Pharm. URL: [Link]

• Pharmaceutical Research. "Dissolution Profile of Tosufloxacin Tosylate in Biorelevant Bicarbonate Buffer Containing Sodium Chloride: Precipitation of Hemi-hydrochloride Salt at the Particle Surface". Springer. URL: [Link]

• Journal of Analytical Methods in Chemistry. "Development and validation of sensitive high-performance liquid chromatography-photodiode array method for determination of three sulfonated esters...". Hindawi. URL: [Link]

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In Vitro Antibacterial Activity of Tosufloxacin Against Anaerobic Bacteria: A Technical Guide

Executive Summary

Tosufloxacin (TFLX) is a highly potent, broad-spectrum fluoroquinolone antibiotic characterized by a unique fluorinated naphthyridine core. While early-generation quinolones primarily target aerobic Gram-negative bacilli, TFLX was engineered to overcome the natural resistance barriers of fastidious organisms, demonstrating exceptional in vitro efficacy against anaerobic bacteria [1]. This guide synthesizes the mechanistic basis, quantitative susceptibility profiles, and standardized experimental methodologies required to accurately evaluate the anti-anaerobic activity of TFLX in a laboratory setting.

Mechanistic Basis of Anti-Anaerobic Activity

The bactericidal superiority of TFLX against anaerobes stems from its dual-targeting mechanism, which disrupts the topological management of bacterial DNA during replication.

• Primary Targets: In Gram-negative anaerobes (e.g., Bacteroides fragilis), TFLX primarily inhibits DNA gyrase (topoisomerase II) , preventing the introduction of negative supercoils. In Gram-positive anaerobes (e.g., Peptostreptococcus), the primary target shifts to topoisomerase IV , halting the decatenation of daughter chromosomes [2].

• Lethal Event: TFLX traps these enzymes on the DNA, forming stable, cleavable complexes. The disruption of ligase activity leaves uncapped double-stranded DNA breaks, which trigger a catastrophic SOS response, irreversible replication fork arrest, and subsequent cell death [1].

Caption: Mechanistic pathway of Tosufloxacin-induced bactericidal activity in anaerobic bacteria.

In Vitro Efficacy: Quantitative Susceptibility Profile

Extensive in vitro surveillance demonstrates that TFLX is significantly more active against anaerobic pathogens than older fluoroquinolones. Specifically, TFLX is 4- to 8-fold more potent than levofloxacin and ciprofloxacin against clinical anaerobic isolates [3]. With the exception of a few highly resistant Bacteroides and Clostridium isolates, nearly all tested anaerobes exhibit TFLX Minimum Inhibitory Concentrations (MICs) of less than 1.0 µg/mL [4].

Summary of Tosufloxacin MIC₉₀ Values Against Key Anaerobes

Organism	Strain Classification	MIC₉₀ (µg/mL)	Relative Activity vs. Ciprofloxacin
Bacteroides fragilis	Gram-negative bacillus	0.78	4- to 8-fold greater
Bacteroides vulgatus	Gram-negative bacillus	0.39	4- to 8-fold greater
Bacteroides thetaiotaomicron	Gram-negative bacillus	1.56	4- to 8-fold greater
Peptostreptococcus asaccharolyticus	Gram-positive coccus	0.39	4- to 8-fold greater
Clostridium perfringens	Gram-positive bacillus	< 1.00	Superior

(Data synthesized from Takahata et al.[3] and King et al.[4])

Morphological Alterations and Bactericidal Kinetics

The biochemical arrest of DNA replication by TFLX manifests as severe ultrastructural damage, verifiable via scanning and transmission electron microscopy.

• Filamentation & Mesosome Formation: Exposure of B. fragilis (ATCC 25285) to TFLX induces the formation of elongated, filamentous cells containing mesosome-like structures [3]. Causality: This occurs because the cell continues to synthesize biomass and elongate, but the septation machinery is paralyzed due to the inability to segregate chromosomes.

• Membrane Compromise: TFLX induces the formation of mini-cells and physical holes in the outer membrane. At concentrations of 4× MIC, TFLX causes complete cell wall disorganization and rapid cell lysis [3].

• Gram-Positive Alterations: In P. asaccharolyticus (ATCC 14953), TFLX exposure leads to considerable cellular swelling alongside abnormal thickening of the cell wall and cross-walls, preceding lysis [3].

Experimental Protocol: Standardized Agar Dilution for Anaerobes

To accurately evaluate the in vitro activity of TFLX against anaerobes, the Agar Dilution Method is the gold standard [5].

Why Agar Dilution over Broth Microdilution? Anaerobes frequently exhibit variable growth kinetics, auto-agglutination, and sensitivity to redox fluctuations in liquid media, leading to subjective optical density readings. Agar dilution provides a solid matrix that normalizes growth rates and offers unambiguous binary readouts (growth vs. no growth), establishing a higher degree of experimental trustworthiness.

Caption: Step-by-step experimental workflow for anaerobic agar dilution susceptibility testing.

Step-by-Step Methodology

• Media Preparation & Supplementation: Prepare Brucella agar supplemented with 5% laked sheep blood, 5 µg/mL hemin, and 1 µg/mL vitamin K1.

  • Causality: Fastidious anaerobes like Bacteroides lack the ability to synthesize certain porphyrins. Laked sheep blood releases intracellular hemin, which, alongside exogenous Vitamin K1, bypasses this metabolic bottleneck. This ensures that any absence of growth is strictly due to TFLX toxicity, not nutrient deprivation.

• Antibiotic Preparation: Prepare serial two-fold dilutions of Tosufloxacin ranging from 0.016 µg/mL to 64 µg/mL, incorporating them into the molten agar at 50°C before pouring into Petri dishes.

• Inoculum Standardization: Suspend colonies from a 48-hour anaerobic culture in sterile Brucella broth to match a 0.5 McFarland turbidity standard (approximately 1.5×108 CFU/mL).

• Inoculation: Use a Steers replicator to deliver 1–2 µL of the standardized suspension onto the agar surface, yielding a final inoculum of ∼105 CFU per spot.

• Anaerobic Incubation: Immediately transfer the plates into an anaerobic chamber maintained at an atmosphere of 82% N₂, 10% CO₂, and 8% H₂ [2]. Incubate at 37°C for 48 hours.

  • Causality: This specific gas mixture ensures an optimal reduction potential while providing the CO₂ necessary for the robust growth of capnophilic anaerobes.

• Self-Validating Quality Control: To ensure the system is trustworthy, Bacteroides fragilis ATCC 25285 must be run in parallel. If the MIC for this QC strain falls outside the established acceptable range, the entire batch must be invalidated.

• Endpoint Determination: The MIC is recorded as the lowest concentration of TFLX that completely inhibits visible bacterial growth (disregarding a single colony or a faint haze).

References

• Takahata, M., et al. "Antibacterial Activities of Tosufloxacin against Anaerobic Bacteria and the Electron Micrograph of Its Bactericidal Effects." Chemotherapy, 1997. URL:[Link]

• Nord, C. E., et al. "Susceptibility of anaerobic bacteria to tosufloxacin." European Journal of Clinical Microbiology & Infectious Diseases, 1992. URL:[Link]

• King, A., et al. "The in-vitro activity of tosufloxacin, a new fluorinated quinolone, compared with that of ciprofloxacin and temafloxacin." Journal of Antimicrobial Chemotherapy, 1991. URL:[Link]

• Kato, N., et al. "Comparison of In Vitro Activities of DU-6859a and Other Fluoroquinolones Against Japanese Isolates of Anaerobic Bacteria." Clinical Infectious Diseases, 1996. URL:[Link]

• Wikipedia Contributors. "Quinolone antibiotic." Wikipedia, The Free Encyclopedia. URL: [Link]

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Tosufloxacin Binding Affinity to Bacterial DNA Gyrase: Mechanistic Insights and Assay Methodologies

Executive Summary & Mechanistic Overview

Tosufloxacin is a highly potent, broad-spectrum fluoroquinolone antibiotic engineered to eradicate bacterial pathogens by dual-targeting two essential type II topoisomerases: DNA gyrase and topoisomerase IV[1]. In bacterial replication, DNA gyrase (a GyrA2​GyrB2​ heterotetramer) is responsible for introducing negative supercoils into DNA to alleviate the topological strain generated ahead of the replication fork.

As a Senior Application Scientist, it is crucial to understand that tosufloxacin does not merely inhibit the catalytic turnover of DNA gyrase; it acts as a highly specific enzyme poison[1]. The drug intercalates into the DNA cleavage site created by the GyrA subunits, stabilizing a transient covalent enzyme-DNA intermediate known as the cleavage complex[2]. This binding affinity is structurally mediated by a non-catalytic Mg2+ water-metal ion bridge that coordinates the C-3/C-4 keto acid region of tosufloxacin with specific amino acid residues—most notably Ser83 and Asp87 in the Quinolone Resistance-Determining Region (QRDR) of Escherichia coli GyrA[2]. By locking the enzyme in this ternary (Drug-Enzyme-DNA) complex, tosufloxacin prevents the re-ligation of the DNA strands, causing replication fork arrest, lethal double-strand breaks, and rapid bacterial cell death[1].

Diagram 1: Mechanistic pathway of tosufloxacin poisoning the DNA gyrase cleavage complex.

Quantitative Binding Affinity & Inhibition Kinetics

The binding affinity of tosufloxacin to DNA gyrase is functionally quantified using the half-maximal inhibitory concentration ( IC50​ ) derived from in vitro enzymatic assays. The primary target of tosufloxacin is species-dependent. In Gram-negative bacteria like E. coli, DNA gyrase is the primary target[2]. Conversely, in many Gram-positive bacteria such as Enterococcus faecalis, topoisomerase IV is often the primary target, though tosufloxacin's robust dual-targeting nature ensures strong secondary inhibition of DNA gyrase, minimizing the spontaneous emergence of resistant mutants[3].

Table 1: Comparative IC50​ Values of Tosufloxacin Against Bacterial Type II Topoisomerases

Bacterial Species	Target Enzyme	IC50​ Value	Clinical & Mechanistic Relevance
Escherichia coli (Wild-type)	DNA Gyrase	0.5 mg/L	Highly potent primary target in Gram-negative pathogens[4].
Enterococcus faecalis	Topoisomerase IV	3.89 μ g/mL	Primary target in this Gram-positive strain[3].
Enterococcus faecalis	DNA Gyrase	11.6 μ g/mL	Secondary target, demonstrating effective dual-inhibition[3].

Experimental Workflows: Quantifying Tosufloxacin-Gyrase Interactions

To accurately determine the binding affinity and functional inhibition of tosufloxacin, researchers rely on the In Vitro DNA Supercoiling Inhibition Assay . This protocol is designed as a self-validating system: it requires functional holoenzyme reconstitution, ATP-dependent catalysis, and a clear electrophoretic mobility shift between relaxed and supercoiled DNA topologies.

Protocol: DNA Supercoiling Inhibition Assay

Rationale: DNA gyrase introduces negative supercoils into relaxed plasmid DNA. Because supercoiled DNA is highly compact, it migrates significantly faster through an agarose gel than its relaxed counterpart[5]. By titrating tosufloxacin into the reaction, we can quantify the exact drug concentration at which 50% of the supercoiling activity is inhibited ( IC50​ ).

Step 1: Holoenzyme Reconstitution

• Action: Incubate equimolar amounts of purified recombinant GyrA and GyrB subunits (e.g., 7.5 nM each) on ice for 30 minutes in a reconstitution buffer[6].

• Causality: DNA gyrase functions exclusively as an A2​B2​ heterotetramer. Pre-incubation allows the independent subunits to assemble into a functional, stable holoenzyme before encountering the DNA substrate, ensuring uniform enzymatic activity across all test wells.

Step 2: Reaction Assembly & Drug Titration

• Action: In a 30 μ L reaction volume, combine the assay buffer (35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl2​ , 2 mM DTT, 1.8 mM spermidine, 0.1 mg/mL BSA) with 400 ng of relaxed pBR322 plasmid DNA and the reconstituted DNA gyrase[5],[6]. Add tosufloxacin in a serial dilution gradient.

• Causality: The inclusion of 4 mM MgCl2​ is non-negotiable; it is required not only for ATP hydrolysis but also for the formation of the water-metal ion bridge that anchors tosufloxacin to the GyrA subunit[6],[2]. Spermidine, a polyamine, is added to facilitate DNA condensation and stabilize the DNA-enzyme complex.

Step 3: ATP Initiation and Cleavage Complex Trapping

• Action: Initiate the reaction by adding 1 mM ATP. Incubate the mixture at 37°C for 60 minutes[6].

• Causality: DNA gyrase is an ATP-dependent enzyme. ATP hydrolysis by the GyrB subunit provides the energy required for strand passage. Tosufloxacin binds to the transient cleavage complex formed during this catalytic cycle, preventing re-ligation and trapping the enzyme on the DNA[1].

Step 4: Reaction Termination and Electrophoresis

• Action: Terminate the reaction by adding a stop dye mix containing 5% SDS, 25% glycerol, and 0.25 mg/mL bromophenol blue[6]. Resolve the products on a 1% TAE agarose gel.

• Causality: SDS rapidly denatures the DNA gyrase, halting any further enzymatic activity and trapping the cleaved DNA fragments[6]. The gel must be run without ethidium bromide, as intercalating dyes alter DNA topology during the run. The gel is post-stained to ensure the observed topologies are strictly the result of gyrase activity[5].

Step 5: Densitometric Quantification of IC50​

• Action: Image the post-stained gel under UV light and quantify the band intensities of the fast-migrating supercoiled DNA using densitometry software[5].

• Causality: The IC50​ is mathematically derived using non-linear regression analysis, identifying the specific tosufloxacin concentration that reduces the supercoiled DNA band intensity by exactly 50% relative to the drug-free control.

Diagram 2: Step-by-step workflow of the DNA supercoiling inhibition assay.

Structural Basis of Resistance

The clinical efficacy of tosufloxacin is intrinsically linked to its binding affinity. Mutations within the QRDR of GyrA—specifically substitutions at Ser83 (e.g., Ser83Trp) or Asp87 (e.g., Asp87Gly) in E. coli—disrupt the critical hydrogen-bonding network that coordinates the Mg2+ ion bridge[4],[2]. This structural alteration drastically reduces the binding affinity of tosufloxacin to the DNA-gyrase complex, shifting the IC50​ to significantly higher concentrations. Because tosufloxacin possesses a dual-targeting mechanism, high-level resistance typically requires concurrent mutations in both gyrA (DNA gyrase) and parC (topoisomerase IV), making it a highly resilient therapeutic option in drug development[3].

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Pharmacokinetic and Pharmacodynamic Profiling of Tosufloxacin in Murine Models: A Technical Whitepaper

Executive Summary

The preclinical evaluation of antimicrobial agents relies heavily on robust in vivo models to bridge the gap between in vitro susceptibility and clinical efficacy. Tosufloxacin, a potent third-generation fluoroquinolone characterized by a 2,4-difluorophenyl group, exhibits broad-spectrum activity against Gram-positive, Gram-negative, and atypical pathogens, including macrolide-resistant Mycoplasma pneumoniae (MRMP)[1].

This whitepaper provides an authoritative guide to the pharmacokinetic (PK) and pharmacodynamic (PD) profiling of tosufloxacin using murine infection models. By detailing the mechanistic rationale, self-validating experimental workflows, and quantitative data interpretation, this guide serves as a comprehensive resource for drug development scientists aiming to establish predictive PK/PD indices.

Mechanistic Rationale and PK/PD Principles

Mechanism of Action

Tosufloxacin exerts its bactericidal effect by targeting two essential bacterial type II topoisomerases: DNA gyrase (primarily in Gram-negative bacteria) and Topoisomerase IV (primarily in Gram-positive bacteria)[2]. By stabilizing the enzyme-DNA cleavage complex, tosufloxacin arrests DNA replication and transcription, leading to lethal double-strand DNA breaks.

Fig 1: Tosufloxacin mechanism of action targeting bacterial DNA replication.

The AUC/MIC Pharmacodynamic Index

Fluoroquinolones exhibit concentration-dependent killing kinetics coupled with a moderate to prolonged post-antibiotic effect (PAE). Consequently, the most robust predictor of in vivo efficacy is the ratio of the area under the free drug concentration-time curve over 24 hours to the minimum inhibitory concentration ( fAUC0−24​/MIC )[3][4].

• Causality in Target Selection: For Gram-negative pathogens (e.g., E. coli), an AUC/MIC≥100 is required to achieve a 2-log reduction in bacterial burden. Conversely, for Gram-positive pathogens (e.g., S. pneumoniae), an AUC/MIC≥25−30 is sufficient due to differences in target affinity and cell wall penetration[3][5].

Quantitative Data Presentation

To properly design a murine PK/PD study, researchers must align the in vitro susceptibility of the target pathogen with the known murine pharmacokinetics of tosufloxacin.

Table 1: Target Pathogen Susceptibility & PK/PD Indices

Pathogen	Strain Phenotype	Tosufloxacin MIC90​ (µg/mL)	Target AUC0−24​/MIC for Efficacy
Streptococcus pneumoniae	Penicillin-Resistant	0.25	≥30
Mycoplasma pneumoniae	Macrolide-Resistant (MRMP)	0.25	≥30
Staphylococcus aureus	Methicillin-Susceptible	0.25	≥30
Escherichia coli	Wild-Type	0.06	≥100

Table 2: Baseline Murine Pharmacokinetics of Tosufloxacin (Oral)

Parameter	Value Range (Dose Dependent)	Physiological Implication
Cmax​	0.54 – 1.06 µg/mL (Standard Dosing)	Drives initial concentration-dependent bactericidal activity.
Tmax​	1.0 – 2.0 hours	Indicates rapid gastrointestinal absorption.
t1/2​	4.4 – 4.8 hours	Dictates the dosing interval required to maintain the AUC/MIC target.
Protein Binding	~70-80%	Only the free fraction ( fAUC ) exerts antimicrobial activity.

(Data synthesized from established pharmacokinetic profiles of tosufloxacin in murine and mammalian models[6][7][8]).

Murine Model Selection & Workflow

The neutropenic murine thigh and lung infection models are the gold standards for antibiotic PK/PD profiling[2][9].

Causality of Immunosuppression: Administering cyclophosphamide induces profound neutropenia (Absolute Neutrophil Count <100 cells/μL ). This step is critical; it eliminates the host's innate immune clearance, ensuring that any reduction in bacterial burden is strictly attributable to the intrinsic bactericidal activity of tosufloxacin. This isolates the pharmacological variable, making the model a highly accurate tool for human dose translation.

Fig 2: Standardized workflow for the neutropenic murine infection model.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate strict internal controls. Every experiment must include a T=0 control group to validate the establishment of the infection prior to therapeutic intervention.

Protocol 1: Induction of Neutropenia and Infection

• Immunosuppression: Administer cyclophosphamide via intraperitoneal (IP) injection to 6-week-old specific-pathogen-free (SPF) female Swiss Webster or ICR mice.

  • Day -4: 150 mg/kg

  • Day -1: 100 mg/kg

• Inoculum Preparation: Grow the target bacterial strain (e.g., S. pneumoniae) in Mueller-Hinton broth to mid-logarithmic phase ( OD600​≈0.5 ). Wash and resuspend in sterile saline to yield 106 to 107 CFU/mL.

• Inoculation (Day 0): Inject 0.1 mL of the bacterial suspension intramuscularly into the posterior thigh of each mouse under light isoflurane anesthesia.

Protocol 2: Tosufloxacin Administration and PK Sampling

• Dose Fractionation: To decouple AUC from Cmax​ and T>MIC​ , administer tosufloxacin via oral gavage 2 hours post-infection. Use a dose-fractionation design (e.g., total doses of 10, 20, 40, 80 mg/kg/day split into q24h, q12h, and q6h regimens).

• PK Sampling: At designated time points (0.5, 1, 2, 4, 6, 8, and 24 hours post-dose), collect 50 µL of blood via submandibular bleed or cardiac puncture into K2-EDTA tubes.

• Bioanalysis: Centrifuge samples at 3,000 ×g for 10 minutes to isolate plasma. Quantify total tosufloxacin concentrations using a validated LC-MS/MS method. Calculate free drug concentrations using the known murine protein binding fraction.

Protocol 3: Pharmacodynamic Endpoint Evaluation (CFU Assay)

Trustworthiness Check: This protocol utilizes a T=0 control group to establish the baseline bacterial burden, ensuring the system is self-validating.

• T=0 Baseline Control: Exactly 2 hours post-infection (immediately prior to the first tosufloxacin dose), euthanize a subset of untreated mice ( n=3 ).

• Endpoint Harvest: At 24 hours post-treatment initiation, euthanize the tosufloxacin-treated mice and the vehicle-treated control mice.

• Tissue Processing: Aseptically excise the infected thigh muscles. Place each thigh into a homogenization tube containing 5 mL of sterile cold phosphate-buffered saline (PBS).

• Homogenization & Plating: Homogenize the tissue thoroughly. Perform 10-fold serial dilutions of the homogenate and plate 50 µL aliquots onto appropriate agar plates.

• Incubation & Enumeration: Incubate plates at 37°C for 24 hours. Count the colonies to determine the CFU/thigh.

• Efficacy Calculation: Calculate the change in bacterial burden as Δlog10​CFU=log10​CFUT=24​−log10​CFUT=0​ . A static effect is defined as Δlog10​CFU=0 , while bactericidal activity requires a ≥1 -log to 2-log reduction.

References

• Niki, Yoshihito. "Pharmacokinetics and safety assessment of tosufloxacin tosilate." Journal of Infection and Chemotherapy 8, no. 1 (2002): 1-18. [Link]

• Hongxia, et al. "Identification of Novel Genes Involved in Escherichia coli Persistence to Tosufloxacin." Frontiers in Cellular and Infection Microbiology (2020). [Link]

• Chu, D. T., et al. "Synthesis and biological properties of A-71497: a prodrug of tosufloxacin." Drugs under Experimental and Clinical Research 16, no. 9 (1990): 435-443. [Link]

• "In vitro pharmacodynamics of nemonoxacin and other antimicrobial agents against Mycoplasma pneumoniae." Microbiology Spectrum (2023). [Link]

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Tosufloxacin-Mediated Topoisomerase IV Inhibition: Mechanistic Insights and Assay Methodologies

Executive Summary

Tosufloxacin is an advanced, broad-spectrum fluoroquinolone antibiotic characterized by its potent dual-targeting mechanism against bacterial type II topoisomerases: DNA gyrase and topoisomerase IV. While DNA gyrase is the primary target in most Gram-negative bacteria, topoisomerase IV is preferentially targeted in many Gram-positive pathogens, such as Staphylococcus aureus and Streptococcus pneumoniae. This whitepaper provides an in-depth technical analysis of tosufloxacin's topoisomerase IV inhibition mechanism, detailing the structural biology of the cleavage complex, quantitative inhibition profiles, and a self-validating experimental protocol for quantifying decatenation inhibition.

Structural Biology of the ParC/ParE Target

Topoisomerase IV is a heterotetrameric enzyme composed of two ParC and two ParE subunits (ParC₂ParE₂). Its primary physiological role is the decatenation of interlinked daughter chromatids following DNA replication, a process essential for chromosomal segregation 1[1].

• ParC Subunit: Contains the active-site tyrosine responsible for generating transient double-strand breaks (DSBs) in the DNA backbone. It also houses the Quinolone Resistance-Determining Region (QRDR), where fluoroquinolones primarily interact.

• ParE Subunit: Functions as the ATPase domain, providing the energy required for the strand passage mechanism.

Mechanism of Action: Topoisomerase Poisoning

Fluoroquinolones like tosufloxacin do not act as simple competitive inhibitors; rather, they act as enzyme poisons. Tosufloxacin inserts itself into the DNA-enzyme complex, specifically targeting the transient cleavage state2[2].

The binding is highly dependent on a crucial water-metal ion bridge . The C3-carboxylate and C4-keto groups of tosufloxacin coordinate a non-catalytic magnesium ion (Mg²⁺). This Mg²⁺ ion is, in turn, coordinated by water molecules that hydrogen-bond to specific serine and acidic residues (e.g., Ser79 and Asp83 in S. pneumoniae) within the ParC subunit 3[3].

By stabilizing this ternary cleavage complex, tosufloxacin prevents the re-ligation of the DNA strands. The accumulation of these stabilized DSBs blocks the progression of the replication fork, triggering the release of reactive oxygen species (ROS) and ultimately leading to rapid bacterial cell death 4[4].

Fig 1: Tosufloxacin-mediated poisoning of the Topoisomerase IV-DNA cleavage complex.

Quantitative Inhibition Profiles

The affinity of tosufloxacin for topoisomerase IV varies across bacterial species but consistently demonstrates high potency in Gram-positive organisms. Below is a comparative summary of the half-maximal inhibitory concentrations (IC₅₀) of tosufloxacin against purified topoisomerase IV and DNA gyrase.

Organism Strain	Target Enzyme	Tosufloxacin IC₅₀ (µg/mL)	Primary Target Confirmation
Staphylococcus aureus (FDA 209-P)	Topoisomerase IV	1.80	Yes (IC₅₀ is 2-20x lower than Gyrase)[5]
Enterococcus faecalis	Topoisomerase IV	3.89	Yes[6]
Enterococcus faecalis	DNA Gyrase	11.60	No (Secondary Target)[6]

Data derived from in vitro ATP-dependent decatenation and supercoiling assays.5[5], 6[6].

In Vitro Decatenation Assay: Protocol & Causal Logic

To accurately determine the IC₅₀ of tosufloxacin against topoisomerase IV, a kinetoplast DNA (kDNA) decatenation assay is employed 7[7]. This protocol is designed as a self-validating system to ensure high-fidelity data.

Fig 2: In vitro Topoisomerase IV decatenation assay workflow for IC50 determination.

Step-by-Step Methodology

Step 1: Substrate and Buffer Preparation

• Action: Prepare a reaction mixture containing 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 5 mM MgCl₂, 5 mM DTT, 1 mM ATP, 50 µg/mL BSA, and 200 ng of kinetoplast DNA (kDNA).

• Causality: kDNA is utilized because it consists of a massive network of interlocked DNA minicircles. Due to its size, intact kDNA cannot enter an agarose gel matrix and remains in the well. When topoisomerase IV decatenates the network, the released free minicircles migrate rapidly, providing a distinct, binary readout of enzyme activity. MgCl₂ is critical as it is required for both the enzyme's ATPase activity and the formation of the water-metal ion bridge that coordinates tosufloxacin binding 3[3].

Step 2: Tosufloxacin Titration

• Action: Prepare serial dilutions of tosufloxacin in DMSO. Add 1 µL of each dilution to the reaction mixture (ensure final DMSO concentration is ≤ 5%).

• Causality: Maintaining a low DMSO concentration prevents solvent-induced enzyme denaturation while allowing the generation of a wide concentration gradient necessary for precise IC₅₀ interpolation.

Step 3: Enzyme Addition and Incubation

• Action: Add purified recombinant Topoisomerase IV (ParC₂ParE₂ tetramer) to initiate the reaction. Incubate at 37°C for 30 minutes.

• Self-Validation (Controls):

  • No-Enzyme Control: Verifies that the kDNA substrate is fully catenated and free of background nuclease contamination.

  • No-Drug Control: Establishes the baseline for 100% decatenation activity, against which inhibition is calculated.

Step 4: Reaction Termination

• Action: Add 5 µL of a stop buffer containing 5% SDS, 250 mM EDTA, and 1 mg/mL Proteinase K. Incubate at 37°C for an additional 30 minutes.

• Causality: SDS denatures the enzyme, while EDTA chelates the Mg²⁺ required for catalysis, instantly halting the reaction. The addition of Proteinase K is a critical step: it digests the Topoisomerase IV that is covalently bound to the DNA in the cleavage complex. Without this digestion, the bulky protein would retard the migration of the DNA fragments during electrophoresis, leading to inaccurate quantification.

Step 5: Electrophoretic Separation

• Action: Load the samples onto a 1% agarose gel containing 0.5 µg/mL ethidium bromide. Run at 5 V/cm for 2 hours in TAE buffer.

Step 6: Densitometric Quantification

• Action: Visualize the gel under UV light. Quantify the fluorescence intensity of the rapidly migrating decatenated minicircle bands. Calculate the IC₅₀ as the tosufloxacin concentration that reduces the minicircle band intensity by 50% relative to the "No-Drug" control.

References

• What is the mechanism of Tosufloxacin Tosilate Hydrate? - Patsnap Synapse. 2

• What is Tosufloxacin Tosilate Hydrate used for? - Patsnap Synapse. 4

• Methods to assay inhibitors of DNA gyrase and topoisomerase IV activities - Springer Protocols / PubMed. 7

• Inhibitory activities of quinolones against DNA gyrase and topoisomerase IV purified from Staphylococcus aureus - PubMed (NIH). 5

• Inhibitory Activities of Quinolones against DNA Gyrase and Topoisomerase IV of Enterococcus faecalis - PMC (NIH). 6

• Bacterial DNA topoisomerase IV and DNA gyrase inhibitors: history of the quinolones, their clinical usage and potential alternatives for the future - Journal of Antimicrobial Chemotherapy (Oxford Academic). 1

• Topoisomerase IV-quinolone interactions are mediated through a water-metal ion bridge - Nucleic Acids Research (Oxford Academic). 3

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• 2. What is the mechanism of Tosufloxacin Tosilate Hydrate? [synapse.patsnap.com]
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• 4. What is Tosufloxacin Tosilate Hydrate used for? [synapse.patsnap.com]
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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities | Springer Nature Experiments [experiments.springernature.com]

Transcriptomic Reprogramming in Bacteria: Gene Expression Dynamics Induced by Tosufloxacin Exposure

Executive Summary & Mechanistic Foundations

Tosufloxacin is a highly potent, broad-spectrum fluoroquinolone antibiotic that exerts its bactericidal effect by targeting DNA gyrase and topoisomerase IV. While its primary mechanism of action is the mechanical stalling of replication forks, the downstream survival of the bacterial population is dictated entirely by rapid, large-scale shifts in gene expression[1].

Unlike older fluoroquinolones, tosufloxacin exhibits exceptionally high activity against metabolically dormant "persister" cells[2]. However, it cannot completely sterilize a culture. The bacteria that survive do not necessarily possess heritable genetic mutations; rather, they undergo a profound transcriptomic reprogramming. This whitepaper dissects the causal mechanisms behind these gene expression changes, focusing on the SOS response, efflux pump upregulation, and the activation of cryptic biosynthetic gene clusters through antibiotic hormesis.

The SOS Response: The Primary Transcriptomic Driver

The immediate consequence of tosufloxacin binding to DNA gyrase is the generation of double-strand breaks (DSBs)[3]. The bacterial cell detects this mechanical damage and translates it into a biochemical signal, initiating the SOS response—a global regulatory network encompassing over 40 genes in Escherichia coli[4].

Mechanistic Causality

• Signal Generation: The processing of DSBs leads to the accumulation of single-stranded DNA (ssDNA)[4].

• Sensor Activation: The RecA protein binds to this ssDNA, forming a nucleoprotein filament. This binding activates RecA's coprotease activity[4].

• Transcriptional Derepression: Activated RecA stimulates the autocatalytic cleavage of the LexA repressor protein[4]. Because LexA normally binds to the "SOS box" in the promoter regions of target genes, its destruction rapidly derepresses the SOS regulon[5].

Tosufloxacin-induced DNA damage triggers the RecA-LexA mediated SOS response pathway.

This transcriptomic shift is not merely a repair mechanism; it is the active, inducible pathway that forms persister cells. The prevailing historical view that persisters are purely stochastic is challenged by data showing that fluoroquinolone-induced persistence is actively mediated by this SOS network[3].

Persister Cell Formation: A Distinct Transcriptomic State

Persister cells were once thought to be metabolically inactive. However, recent transcriptomic profiling (RNA-seq) reveals that these cells are metabolically active and rely on specific gene expression profiles to survive tosufloxacin exposure[6].

A comprehensive screening of the E. coli KEIO mutant library under prolonged tosufloxacin exposure (18 hours) identified 18 specific genes whose expression is absolutely critical for persister survival[7]. Notably, mutations in genes encoding periplasmic proteins result in the most severe defects in persistence[8].

Key Genes Modulated During Tosufloxacin Exposure

The following table summarizes the quantitative and qualitative shifts in critical gene targets during tosufloxacin-induced persistence[7][8][9]:

Gene Target	Encoded Protein / Functional Category	Role in Tosufloxacin Exposure
recA / lexA	DNA repair / SOS response regulators	Highly upregulated; orchestrates the primary defense against DSBs and induces persister formation.
acrA / acrB	RND-family multidrug efflux pump	Upregulated; actively expels tosufloxacin from the periplasm to reduce intracellular drug concentration.
surA / lpcA	Periplasmic chaperone / Heptose biosynthesis	Constitutively required; deletion completely abolishes the "deep" persister phenotype under tosufloxacin stress.
gltI	Glutamate/aspartate ABC transporter	Upregulated; facilitates metabolic adaptation and intracellular pH buffering during antibiotic stress.
hlpA / tatC	Periplasmic chaperone / Twin-arginine translocase	Novel persister genes; maintain membrane integrity and protein folding under severe drug-induced stress.

Antibiotic Hormesis: Activation of Cryptic Biosynthetic Gene Clusters

At high concentrations, tosufloxacin is lethal. However, at sub-inhibitory concentrations, it acts as an elicitor—a chemical signal that induces profound, non-lethal physiological responses. This phenomenon, known as antibiotic hormesis, leads to the transcriptional activation of "cryptic" or silent biosynthetic gene clusters (BGCs)[10].

High-throughput screening platforms have demonstrated that fluoroquinolones, including tosufloxacin, are among the most potent elicitors of silent secondary metabolism in bacteria[11]. For example, in Burkholderia thailandensis, sub-inhibitory fluoroquinolone exposure upregulates the silent mal gene cluster, leading to the production of novel metabolites[11]. This transcriptomic modulation provides a critical evolutionary advantage, allowing bacteria to deploy secondary metabolites as defensive weapons or signaling molecules when sensing competing environmental threats.

Self-Validating Experimental Methodologies

To accurately capture the gene expression changes induced by tosufloxacin, researchers must employ rigorous, self-validating protocols. The transient nature of persister cells and the overwhelming abundance of ribosomal RNA require highly optimized workflows[12].

Protocol 1: Transcriptomic Profiling (RNA-seq) of Tosufloxacin-Treated Bacteria

Causality of Design: Traditional centrifugation triggers mechanical stress responses that alter the transcriptome within seconds. Therefore, rapid filtration is mandated to "freeze" the transcriptomic state immediately. Furthermore, because mRNA constitutes only 1-5% of total bacterial RNA, rRNA depletion is required to achieve sufficient sequencing depth for low-abundance persister transcripts[12].

• Culture Preparation: Grow E. coli K-12 to the stationary phase in Mueller-Hinton broth.

• Tosufloxacin Challenge: Treat the culture with 10 µM tosufloxacin (a concentration sufficient to kill highly susceptible cells but isolate the persister subpopulation) for 3 to 18 hours[9].

• Rapid Harvesting: Do not centrifuge. Pass the culture through a 0.22 µm nitrocellulose filter under a vacuum. Immediately submerge the filter in liquid nitrogen to halt all enzymatic RNA degradation.

• RNA Extraction & rRNA Depletion: Lyse cells mechanically using bead-beating in a phenol-chloroform gradient. Isolate total RNA and treat with DNase I. Use a hybridization-based rRNA depletion kit (e.g., Ribo-Zero) to remove 16S and 23S rRNA.

• Library Preparation & Sequencing: Synthesize cDNA using random hexamers. Sequence on an Illumina NovaSeq platform (paired-end, 150 bp).

• Self-Validation Step: Perform RT-qPCR on three known stable housekeeping genes (e.g., rpoB, gyrA prior to drug binding) and three highly upregulated SOS genes (e.g., recA, lexA) to validate the fold-change accuracy of the RNA-seq dataset.

Step-by-step transcriptomic profiling workflow for tosufloxacin-treated bacterial persisters.

Protocol 2: High-Throughput Elicitor Screening (HiTES) for Cryptic Gene Activation

Causality of Design: To discover if tosufloxacin activates silent gene clusters, a reporter assay is used. By fusing the promoter of a silent gene cluster to a lacZ or fluorescent reporter, researchers can bypass the need for complex mass spectrometry during the initial screening phase, allowing for the rapid testing of antibiotic libraries[13].

• Reporter Construction: Clone the promoter region of the target cryptic gene cluster upstream of a lacZ reporter gene and integrate it into the bacterial chromosome.

• Library Screening: Dispense the reporter strain into 384-well plates. Add sub-inhibitory concentrations of tosufloxacin (ranging from 0.01 to 0.5 µM).

• Incubation & Readout: Incubate for 24-48 hours. Add a beta-galactosidase substrate (e.g., X-gal or a fluorogenic equivalent) and measure the output using a microplate reader.

• Self-Validation Step (Dose-Response): For positive hits, perform a dose-response analysis to establish a sigmoidal correlation between tosufloxacin concentration and reporter activity. Confirm the production of the actual cryptic metabolite using LC-MS/MS[11].

Conclusion

The exposure of bacteria to tosufloxacin induces a highly coordinated transcriptomic response that extends far beyond simple cell death. Through the activation of the SOS response, the upregulation of specific periplasmic and efflux proteins, and the hormetic induction of cryptic gene clusters, bacteria dynamically reprogram their gene expression to maximize survival. Understanding these pathways is critical for the development of next-generation adjuvants designed to inhibit persister formation and combat antimicrobial resistance.

References

• Li, T., Wang, J., Cao, Q., Li, F., Han, J., Zhu, B., Zhang, Y., & Niu, H. (2020). "Identification of Novel Genes Involved in Escherichia coli Persistence to Tosufloxacin." Frontiers in Cellular and Infection Microbiology.[Link]

• Seyedsayamdost, M. R. (2014). "High-throughput platform for the discovery of elicitors of silent bacterial gene clusters." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Qin, T., et al. (2015). "SOS response and its regulation on the fluoroquinolone resistance." Annals of Translational Medicine.[Link]

• Vulić, M., et al. (2009). "SOS Response Induces Persistence to Fluoroquinolones in Escherichia coli." PLOS Genetics.[Link]

• Bhatia, R. P., et al. (2024). "Rethinking Dormancy: Antibiotic Persisters are Metabolically Active, Non-Growing Cells." bioRxiv.[Link] (Preprint associated with transcriptomic profiling of active persisters).

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• 1. Frontiers | SOS genes are rapidly induced while translesion synthesis polymerase activity is temporally regulated [frontiersin.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. SOS Response Induces Persistence to Fluoroquinolones in Escherichia coli | PLOS Genetics [journals.plos.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. SOS response and its regulation on the fluoroquinolone resistance - Qin - Annals of Translational Medicine [atm.amegroups.org]
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• 8. Frontiers | Identification of Novel Genes Involved in Escherichia coli Persistence to Tosufloxacin [frontiersin.org]
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• 13. pnas.org [pnas.org]

Crystal structure analysis of tosufloxacin-metal ion complexes

Structural Elucidation and Coordination Chemistry of Tosufloxacin-Metal Ion Complexes: A Comprehensive Guide

Executive Summary

Tosufloxacin (TFLX) is a potent, broad-spectrum fluoroquinolone antibiotic characterized by its unique naphthyridine core and pyrrolidine substituent. While highly effective against DNA gyrase and topoisomerase IV, the physicochemical properties and biological uptake of TFLX can be profoundly modulated through transition metal complexation. This whitepaper provides an in-depth technical framework for the synthesis, structural elucidation, and crystallographic analysis of TFLX-metal ion complexes. By leveraging Single-Crystal X-ray Diffraction (SCXRD) and orthogonal spectroscopic validations, researchers can map the exact coordination geometries that dictate the pharmacological efficacy of these metallo-antibiotics.

Mechanistic Rationale: The Coordination Logic of Tosufloxacin

To engineer a TFLX-metal complex, one must first understand the ligand's speciation. Fluoroquinolones possess two primary sites for metal chelation: the 3-carboxylic acid group and the 4-carbonyl (oxo) group[1].

At physiological pH, TFLX exists predominantly as a zwitterion—the basic nitrogen on the pyrrolidine ring is protonated, while the carboxylic acid is deprotonated. However, for successful transition metal coordination (e.g., with Cu²⁺, Zn²⁺, or Co²⁺), the zwitterionic equilibrium must be chemically driven toward the fully anionic form (Q⁻). When the 3-carboxylate is deprotonated in a slightly basic medium, TFLX acts as a bidentate O,O-donor, forming a highly stable six-membered chelate ring with the metal center[1]. This thermodynamic preference is the foundational logic behind all synthesis protocols involving fluoroquinolone metallo-drugs.

Thermodynamic workflow for the synthesis and crystallization of TFLX-metal complexes.

Experimental Protocols: Synthesis and Crystal Growth

Generating X-ray quality single crystals requires a delicate balance between reaction kinetics and thermodynamic stability. The following protocol outlines a self-validating system for synthesizing a TFLX-Cu(II) complex.

Phase 1: Ligand Preparation and Activation

• Solubilization: Suspend 1.0 mmol of pure Tosufloxacin in 20 mL of a methanol/water (1:1 v/v) mixture.

  • Causality: TFLX exhibits poor aqueous solubility. The protic mixed-solvent system disrupts intermolecular hydrogen bonding in the bulk powder, facilitating complete dissolution without degrading the ligand.

• pH Optimization: Carefully adjust the pH of the solution to 7.5–8.0 using 0.1 M NaOH.

  • Causality: As established, TFLX is zwitterionic in neutral media. Raising the pH ensures the quantitative deprotonation of the 3-carboxylic acid, generating the active anionic ligand required to outcompete solvent molecules for the metal's coordination sphere[1].

Phase 2: Metal Coordination 3. Metal Addition: Dissolve 0.5 mmol of CuCl₂·2H₂O in 10 mL of pure methanol. Add this metal solution dropwise to the activated TFLX solution under continuous magnetic stirring at 60°C.

• Causality: The 2:1 (Ligand:Metal) stoichiometric ratio favors the formation of a bis-chelate complex. Dropwise addition and elevated temperatures prevent rapid, kinetic trapping which leads to amorphous precipitation, ensuring thermodynamic control.

• Reflux: Maintain the reaction at 60°C for 4 hours, then filter the solution while hot to remove any unreacted ligand or trace insoluble metal hydroxides.

Phase 3: Crystal Growth via Vapor Diffusion 5. Setup: Transfer the hot filtrate into a small, uncapped inner glass vial. Place this vial inside a larger, sealable chamber containing 10 mL of diethyl ether (antisolvent). 6. Lattice Formation: Seal the outer chamber and allow vapor diffusion to proceed undisturbed at 25°C for 7–14 days.

• Causality: The highly volatile diethyl ether slowly diffuses into the methanol/water mother liquor. This gradual reduction in solvent polarity slowly lowers the solubility of the TFLX-Cu(II) complex, promoting the nucleation and growth of highly ordered, defect-free single crystals suitable for SCXRD.

Structural Elucidation: SCXRD and Spectroscopic Validation

Before mounting a crystal on the diffractometer, the bulk material must be validated to ensure the selected crystal is representative of the entire batch. This is achieved through a self-validating loop of FT-IR and Thermal Gravimetric Analysis (TGA).

Pre-XRD Validation: Coordination is confirmed via FT-IR by observing the disappearance of the free -COOH stretching band (~3400 cm⁻¹) and a distinct red-shift in the 4-C=O (pyridone) stretching frequency. TGA is subsequently employed to differentiate between lattice water (lost below 100°C) and coordinated water (lost above 150°C), which constrains the empirical formula prior to solving the phase problem in SCXRD.

Quantitative Data Summary: The table below summarizes the expected crystallographic and spectroscopic parameters for TFLX and its corresponding transition metal complexes.

Parameter	Free Tosufloxacin (TFLX)	TFLX-Cu(II) Complex	TFLX-Zn(II) Complex	Analytical Significance
FT-IR ν(C=O) pyridone	~1635 cm⁻¹	~1615 cm⁻¹	~1620 cm⁻¹	Red-shift confirms metal coordination via the 4-oxo group.
FT-IR Δν(COO⁻)	N/A (COOH form)	> 200 cm⁻¹	> 200 cm⁻¹	Δν > 200 cm⁻¹ indicates monodentate coordination of the carboxylate.
TGA Mass Loss (<100°C)	0%	~3.5% (Lattice H₂O)	~4.0% (Lattice H₂O)	Differentiates uncoordinated lattice water from coordinated water.
TGA Mass Loss (>150°C)	0%	~7.0% (Coord. H₂O)	~0% (No Coord. H₂O)	Validates the inner coordination sphere before SCXRD modeling.
M-O Bond Length (XRD)	N/A	1.92 - 1.98 Å	2.05 - 2.10 Å	Cu(II) shows shorter, stronger bonds due to Jahn-Teller distortion.
Coordination Geometry	N/A	Distorted Octahedral	Tetrahedral / Sq. Pyramidal	Dictates the spatial orientation and biological interaction profile.

Physicochemical and Biological Implications

The crystallographic confirmation of TFLX-metal complexes has profound implications for drug development. According to Tweedy's Chelation Theory, the coordination of a metal ion to the TFLX ligand significantly reduces the polarity of the metal center by partially sharing its positive charge with the donor oxygen atoms[2].

Furthermore, the bulky, lipophilic naphthyridine rings of the coordinated TFLX molecules spatially shield the metal core. This architectural change drastically increases the overall lipophilicity of the complex compared to the free antibiotic. Consequently, the TFLX-metal complex exhibits enhanced passive diffusion across the lipid bilayers of bacterial cell membranes, leading to higher intracellular accumulation and, frequently, a lower Minimum Inhibitory Concentration (MIC) against resistant bacterial strains[3].

Pathway illustrating enhanced membrane permeation and target inhibition of TFLX-metal complexes.

References

• [1] Metal Complexes of Quinolone Antibiotics and Their Applications: An Update - PMC - NIH. nih.gov. Available at:

• [3] Fluoroquinolones Metal Complexes as Potent Antibacterial Agents: A Review. researchgate.net. Available at:

• [2] Quinolone Complexes with Lanthanide Ions: An Insight into their Analytical Applications and Biological Activity - MDPI. mdpi.com. Available at:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Quinolone Complexes with Lanthanide Ions: An Insight into their Analytical Applications and Biological Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Deep Dive into the Cytotoxicity of Tosufloxacin in Mammalian Cell Lines

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tosufloxacin, a potent fluoroquinolone antibiotic, has demonstrated a complex and multifaceted cytotoxicity profile in mammalian cell lines. While its primary therapeutic action is the inhibition of bacterial DNA gyrase and topoisomerase IV, at therapeutic and supra-therapeutic concentrations, it can exert off-target effects on eukaryotic cells.[1] This guide provides a comprehensive technical overview of the mechanisms underlying tosufloxacin-induced cytotoxicity, a comparative analysis of its effects across various mammalian cell lines, and detailed protocols for assessing its cytotoxic potential. The primary mechanisms of toxicity involve the induction of oxidative stress, mitochondrial dysfunction, and interaction with mammalian topoisomerase II, ultimately leading to apoptosis and other forms of cell death.[2][3] Understanding this profile is crucial for the development of safer fluoroquinolone derivatives and for accurately predicting potential adverse drug reactions in clinical settings.

Introduction to Tosufloxacin

Tosufloxacin is a synthetic broad-spectrum fluoroquinolone antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria. Its bactericidal action is mediated through the inhibition of bacterial DNA gyrase (a type II topoisomerase) and topoisomerase IV, enzymes essential for bacterial DNA replication, transcription, repair, and recombination.[1] This targeted action disrupts bacterial DNA synthesis, leading to rapid cell death. While highly effective, concerns regarding the adverse effects of fluoroquinolones, including tosufloxacin, in humans have prompted in-depth investigations into their interactions with mammalian cells.[4][5]

Mechanisms of Cytotoxicity in Mammalian Cells

The cytotoxic effects of tosufloxacin and other fluoroquinolones in mammalian cells are not fully elucidated but are believed to stem from a combination of factors that disrupt normal cellular homeostasis.

Interaction with Mammalian Topoisomerase II

A primary hypothesis for fluoroquinolone-induced cytotoxicity is their interaction with the eukaryotic analogue of bacterial gyrase, topoisomerase II.[2] By stabilizing the topoisomerase II-DNA cleavage complex, these drugs can lead to the accumulation of double-strand DNA breaks.[2] This DNA damage triggers a cellular stress response, which, if not adequately repaired, can activate apoptotic pathways.

Induction of Oxidative Stress and Reactive Oxygen Species (ROS) Generation

A growing body of evidence suggests that bactericidal antibiotics, including fluoroquinolones, can induce the formation of reactive oxygen species (ROS) in mammalian cells.[3] This overproduction of ROS, such as superoxide anions and hydrogen peroxide, can overwhelm the cell's antioxidant defense mechanisms, leading to oxidative damage to vital cellular components, including lipids, proteins, and DNA.[3][6] This oxidative stress is a key initiator of the apoptotic cascade.

Mitochondrial Dysfunction

Mitochondria are central to both cellular energy production and the regulation of apoptosis. Fluoroquinolones have been shown to cause mitochondrial dysfunction, characterized by a decrease in mitochondrial membrane potential, altered respiration, and the release of pro-apoptotic factors like cytochrome c.[3][7] This mitochondrial impairment is closely linked to the induction of oxidative stress.

Apoptosis and Other Cell Death Pathways

The culmination of DNA damage, oxidative stress, and mitochondrial dysfunction is often the activation of programmed cell death, or apoptosis.[8] Key signaling pathways, such as the c-Jun N-terminal kinase (JNK) pathway, and the activation of caspases (e.g., caspase-3 and caspase-9) are frequently implicated in fluoroquinolone-induced apoptosis.[7][9][10]

Proposed signaling pathway of tosufloxacin-induced cytotoxicity.

Comparative Cytotoxicity Profile of Tosufloxacin

The cytotoxic potential of tosufloxacin can vary significantly depending on the mammalian cell line being investigated.[11] This variability is influenced by factors such as the metabolic activity of the cells, their proliferation rate, and the expression levels of drug transporters and antioxidant enzymes. While specific IC50 values for tosufloxacin across a wide range of cell lines are not extensively documented in publicly available literature, the general trend for fluoroquinolones indicates a dose-dependent cytotoxic effect. For instance, a study on tosufloxacin tosilate hydrate in HEK293 cells expressing the hERG channel showed slight current suppression at concentrations greater than 10 μmol/L.[12] It is important to note that IC50 values can be influenced by the assay method and experimental conditions.[13][14]

Parameter	Description	Typical Range for Fluoroquinolones	Key Considerations
IC50 (Half-maximal inhibitory concentration)	The concentration of a drug that is required for 50% inhibition in vitro.[15]	Highly variable depending on cell line and assay (µM to mM range).	The choice of cell line and cytotoxicity assay can significantly impact the determined IC50 value.[16][17]
Cell Line Sensitivity	The susceptibility of a particular cell line to the cytotoxic effects of the drug.	Cancer cell lines may exhibit different sensitivities compared to normal cell lines.[11]	Cell lines with high metabolic rates or deficiencies in DNA repair may be more sensitive.
Exposure Time	The duration for which the cells are exposed to the drug.	Typically 24, 48, or 72 hours for standard cytotoxicity assays.	Longer exposure times may reveal delayed cytotoxic effects.[11]

Experimental Protocols for Assessing Tosufloxacin Cytotoxicity

A robust assessment of tosufloxacin's cytotoxicity requires the use of multiple, well-validated assays that measure different cellular endpoints.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is a widely used method for assessing cell metabolic activity as an indicator of cell viability.

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a range of tosufloxacin concentrations for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.

Experimental workflow for the MTT assay.

Lactate Dehydrogenase (LDH) Assay for Membrane Integrity

This assay measures the release of the cytosolic enzyme lactate dehydrogenase (LDH) into the culture medium upon cell membrane damage.

Principle: An increase in LDH activity in the supernatant is indicative of compromised cell membrane integrity and cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow the same initial steps as the MTT assay.

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt.

• Absorbance Measurement: Measure the absorbance of the resulting formazan product at a wavelength of 490 nm.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (lysed cells) and determine the concentration of tosufloxacin that causes significant membrane damage.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Step-by-Step Methodology:

• Cell Seeding and Treatment: Grow and treat cells in a suitable culture vessel (e.g., 6-well plate).

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

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Protocols & Analytical Methods

Application Note and Protocol: Preparation of Tosufloxacin Stock Solution for MIC Assays

Abstract

This document provides a comprehensive, field-proven guide for the preparation of tosufloxacin tosylate stock solutions intended for use in Minimum Inhibitory Concentration (MIC) assays. Grounded in established principles from the Clinical and Laboratory Standards Institute (CLSI), this protocol emphasizes the critical steps necessary to ensure the accuracy, reproducibility, and integrity of in-vitro antimicrobial susceptibility testing (AST). We will delve into the causality behind experimental choices, from solvent selection to quality control measures, to equip researchers, scientists, and drug development professionals with a robust and self-validating methodology.

Introduction: The Criticality of Accurate Stock Solution Preparation

Tosufloxacin is a broad-spectrum fluoroquinolone antibiotic that functions by inhibiting bacterial DNA gyrase and topoisomerase IV, crucial enzymes for DNA replication and repair.[1] Its efficacy against a wide range of Gram-positive and Gram-negative bacteria makes it a significant compound in both clinical and research settings. The determination of the Minimum Inhibitory Concentration (MIC) is a cornerstone of antimicrobial research, providing essential data on the potency of an antibiotic against specific pathogens.[2]

The accuracy of an MIC assay is fundamentally dependent on the precise concentration of the antimicrobial agent being tested. An improperly prepared stock solution can lead to significant errors in MIC determination, resulting in misleading data regarding the antibiotic's efficacy. Tosufloxacin tosylate presents a preparative challenge due to its poor solubility in aqueous solutions. This application note provides a detailed protocol for the preparation of a reliable and consistent tosufloxacin stock solution using Dimethyl Sulfoxide (DMSO) as the solvent, in alignment with best practices for antimicrobial susceptibility testing.

Physicochemical Properties of Tosufloxacin Tosylate

A thorough understanding of the physicochemical properties of tosufloxacin tosylate is paramount for the successful preparation of a stable and accurate stock solution.

Property	Value	Reference(s)
Molecular Weight	576.5 g/mol
Appearance	White to beige crystalline powder
Solubility in DMSO	Approximately 30 mg/mL
Solubility in Aqueous Buffers	Sparingly soluble	[3]
Storage of Solid	≥ 4 years at -20°C, desiccated	[3]

The high solubility of tosufloxacin tosylate in DMSO makes it the solvent of choice for preparing a concentrated stock solution. Subsequent dilution into aqueous assay media must be carefully performed to prevent precipitation of the compound.

Experimental Protocol: Preparation of a 10 mg/mL Primary Stock Solution

This protocol details the preparation of a 10 mg/mL primary stock solution of tosufloxacin tosylate in anhydrous, sterile DMSO. This concentration provides a convenient starting point for the serial dilutions required for most MIC assays.

Materials and Equipment

• Tosufloxacin Tosylate powder (analytical standard)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Calibrated micropipettes and sterile tips

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Step-by-Step Methodology

• Pre-Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance. The use of an amber tube is recommended to protect the solution from potential photodegradation, a known concern for some fluoroquinolones.

• Weighing: Carefully weigh the desired amount of tosufloxacin tosylate powder into the tared tube. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the powder.

• Solvent Addition: Add the calculated volume of sterile, anhydrous DMSO to the tube. For 10 mg of powder, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. A clear, particulate-free solution should be obtained. Visually inspect the solution against a light source to ensure complete dissolution.

• Aliquoting: To prevent contamination and degradation from repeated freeze-thaw cycles, immediately aliquot the primary stock solution into smaller, single-use volumes in sterile, amber cryovials.[4]

• Storage: Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term use (within one week), aliquots can be stored at 4°C.[4]

Workflow Diagram

Caption: Workflow for preparing a primary stock solution of Tosufloxacin Tosylate in DMSO.

Quality Control: Ensuring the Integrity of the Stock Solution

A robust quality control (QC) process is a self-validating system that ensures the reliability of your MIC assay results. This involves both ensuring the quality of the prepared stock solution and running appropriate controls during the MIC assay.

• Purity of Starting Material: Always use a high-purity, analytical grade of tosufloxacin tosylate powder. The certificate of analysis for the powder should be reviewed to account for potency when preparing the stock solution.[5]

• Complete Dissolution: Visually confirm that the tosufloxacin tosylate powder is completely dissolved in DMSO. The presence of any particulate matter indicates an incomplete dissolution and an inaccurate stock concentration.

• Solvent Control in MIC Assay: It is crucial to include a solvent-only control in your MIC assay to ensure that the final concentration of DMSO does not inhibit bacterial growth.[6] The final concentration of DMSO in the assay wells should be kept as low as possible, typically not exceeding 1%.[7]

• Reference Strains: Perform MIC assays with well-characterized quality control strains, such as those recommended by CLSI and EUCAST (e.g., Staphylococcus aureus ATCC® 29213™, Escherichia coli ATCC® 25922™).[8] The resulting MIC values for these reference strains should fall within the acceptable ranges defined in documents such as the CLSI M100 supplement.[9]

Preparation of Working Solutions for MIC Assays

The 10 mg/mL primary stock solution must be serially diluted to prepare the working solutions for the MIC assay. The following is a general protocol for preparing working solutions in a suitable broth medium, such as Cation-Adjusted Mueller-Hinton Broth (CAMHB), as recommended by CLSI.[10][11]

Materials and Equipment

• 10 mg/mL tosufloxacin primary stock in DMSO

• Sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) or other appropriate sterile broth medium

• Sterile conical tubes or microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Step-by-Step Methodology

• Thaw Stock Solution: At room temperature, thaw one aliquot of the 10 mg/mL primary stock solution.

• Intermediate Dilution (Recommended): To minimize pipetting errors and to lower the DMSO concentration, it is advisable to first prepare an intermediate dilution. For example, to create a 100 µg/mL intermediate solution, dilute the 10 mg/mL stock 1:100 in the desired broth medium.

  • Calculation: Add 10 µL of the 10 mg/mL stock solution to 990 µL of CAMHB.

• Final Working Dilutions: Use the intermediate solution to prepare the final concentrations required for your MIC assay. For instance, to prepare a 10 µg/mL working solution, perform a 1:10 dilution of the 100 µg/mL intermediate solution.

  • Calculation: Add 100 µL of the 100 µg/mL intermediate solution to 900 µL of CAMHB.

• Mixing: After each dilution step, ensure thorough but gentle mixing by pipetting up and down or by inverting the capped tube.

• Immediate Use: It is recommended to use freshly prepared working solutions for your MIC assay immediately to avoid potential degradation or precipitation. Aqueous solutions of tosufloxacin are not recommended for storage for more than one day.[3]

Serial Dilution Workflow Diagram

Caption: Serial dilution workflow for preparing working solutions from a DMSO stock.

Conclusion

The protocol and guidelines presented in this application note provide a robust framework for the preparation of tosufloxacin tosylate stock solutions for MIC assays. By adhering to these procedures, researchers can significantly enhance the accuracy and reproducibility of their antimicrobial susceptibility testing data. The principles of using an appropriate solvent for poorly soluble compounds, performing careful dilutions, and implementing rigorous quality control measures are fundamental to generating trustworthy and scientifically sound results in the field of antimicrobial research and development.

References

• Clinical and Laboratory Standards Institute. M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard - Tenth Edition. CLSI; 2015.

• Clinical and Laboratory Standards Institute. M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. CLSI; 2020.[9]

• BenchChem. Application Note and Protocol: Preparation of Tosufloxacin Tosylate Stock Solutions for In-Vitro Assays. Accessed March 26, 2026.[4]

• Cayman Chemical. Tosufloxacin (tosylate) - PRODUCT INFORMATION. Accessed March 26, 2026.[3]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). MIC Determination. Accessed March 26, 2026.[12]

• Andrews JM. Determination of Minimum Inhibitory Concentrations. J Antimicrob Chemother. 2001;48(suppl 1):5-16.[5]

• MedChemExpress. Tosufloxacin tosylate hydrate (A-61827 tosylate hydrate). Accessed March 26, 2026.[13]

• TargetMol. Tosufloxacin tosylate hydrate. Accessed March 26, 2026.[14]

• MedKoo Biosciences. Tosufloxacin tosylate | T-3262 | CAS#115964-29-9. Accessed March 26, 2026.[1]

• Wiegand I, Hilpert K, Hancock RE. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.

• Basavapathruni A, Olshavsky M, Temburnikar K, et al. The effect of room-temperature storage on the stability of compounds in DMSO. J Biomol Screen. 2003;8(4):493-496.[15]

• Kozikowski BA, Burt TM, Tirey DA, et al. The effect of room-temperature storage on the stability of compounds in DMSO. J Biomol Screen. 2003;8(2):210-215.

• CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Accessed March 26, 2026.[11]

• ANSI Webstore. CLSI M07-A10 and CLSI M100-S26 - Package contains. Accessed March 26, 2026.

• BenchChem. Application Notes and Protocols for Agar Dilution Susceptibility Testing of Tosufloxacin. Accessed March 26, 2026.

• protocols.io. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Accessed March 26, 2026.[7]

• Basavapathruni A, Olshavsky M, Temburnikar K, et al. The effect of room-temperature storage on the stability of compounds in DMSO. J Biomol Screen. 2003;8(4):493-496.

• Barrick Lab. ProtocolsAntibioticStockSolutions. Accessed March 26, 2026.[16]

• U.S. Food and Drug Administration. Antibacterial Susceptibility Test Interpretive Criteria. Accessed March 26, 2026.[1]

• Popa M, Nicolae A, Pirvu L, et al. Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against... Pharmaceuticals (Basel). 2021;14(11):1148.[17]

• Shah P, Pham T, Tulkens PM, et al. Stability Studies of the Dilution Series of Different Antibiotic Stock Solutions in Culture Medium Incubated at 37 °C. Antibiotics (Basel). 2024;13(6):534.[18]

• Turiel E, Bordin G, Rodriguez AR. Stability of fluoroquinolone antibiotics in river water samples and in octadecyl silica solid-phase extraction cartridges.
• Kahlmeter G, Brown DF, Goldstein FW, et al. European Committee on Antimicrobial Susceptibility Testing (EUCAST) technical guidance on the interpretation of MICs and zone diameters. Clin Microbiol Infect. 2003;9(6):439-445.

• Wypij M, Czarnek K, Rai M. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules. 2021;26(4):944.[2]

• Kuś K, Kurenda A, Kwit M, et al. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules. 2021;26(4):944.[8]

• Zarrin I, Valiyari S, Fathi F, et al. Effect of various solvents on bacterial growth in context of determining MIC of various antimicrobials. Int J Pharm Sci Res. 2013;4(10):3855-3858.[6]

• British Society for Antimicrobial Chemotherapy. Quality Control of Antimicrobial Susceptibility Testing. Accessed March 26, 2026.
• Jones RN, Rhomberg PR, Varnam DJ. A Reference Broth Microdilution Method for Dalbavancin In Vitro Susceptibility Testing of Bacteria that Grow Aerobically. J Vis Exp. 2015;(103):e53133.
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Advanced Protocol for Tosufloxacin Time-Kill Kinetics: Mechanistic Insights and Assay Standardization

Mechanistic Rationale for Tosufloxacin Pharmacodynamics

Tosufloxacin is an advanced, broad-spectrum fluoroquinolone antibiotic utilized for its potent bactericidal properties[1]. Designing an accurate time-kill kinetics assay requires a fundamental understanding of its mechanism of action. Tosufloxacin functions by dually inhibiting two essential bacterial type II topoisomerases: DNA gyrase and topoisomerase IV [1].

During active bacterial growth, DNA gyrase introduces negative supercoils to facilitate DNA replication, while topoisomerase IV separates interlinked daughter chromosomes[2]. Tosufloxacin binds with high affinity to the DNA-enzyme complex, stabilizing the transient breaks introduced by these enzymes[1]. This stabilization prevents the re-ligation of DNA strands, leading to the accumulation of lethal double-strand DNA breaks, the induction of the SOS stress response, and rapid bacterial cell death[3].

Because tosufloxacin targets active replication machinery, the physiological state of the bacterial inoculum is a critical variable. Bacteria in the stationary phase or within biofilms exhibit phenotypic tolerance (persister cells), which can artificially skew time-kill data[3].

Mechanism of action of tosufloxacin targeting bacterial DNA gyrase and topoisomerase IV.

Principles of the Time-Kill Kinetics Assay

While the Minimum Inhibitory Concentration (MIC) provides a static threshold of susceptibility, the time-kill assay is a dynamic method used to assess the rate and extent of antimicrobial activity over time[4]. This assay is essential for determining whether tosufloxacin exhibits concentration-dependent or time-dependent killing against a specific pathogen, tracking the reduction of colony-forming units (CFU) at predefined intervals[5].

According to standardized guidelines, a bactericidal effect is defined as a ≥3-log₁₀ (99.9%) reduction in the initial bacterial inoculum, whereas a bacteriostatic effect is defined as a <3-log₁₀ reduction[6].

Self-Validating Protocol Design (Quality Control)

To ensure the trustworthiness and reproducibility of the generated data, this protocol is engineered as a self-validating system incorporating three mandatory controls:

• Growth Control (Drug-Free): Validates that the bacterial strain is in the logarithmic growth phase and that the media supports optimal viability throughout the 24-hour incubation[4].

• Sterility Control: Confirms the aseptic integrity of the broth, reagents, and handling procedures[4].

• Carryover Control: Ensures that the antibiotic transferred to the agar plate during sampling is sufficiently diluted. Without neutralization via dilution, residual tosufloxacin can inhibit colony formation on the plate, leading to false-positive bactericidal readings[7].

Step-by-step experimental workflow for the tosufloxacin time-kill kinetics assay.

Detailed Step-by-Step Methodology

Pre-requisite: MIC Determination

Prior to initiating the time-kill assay, the precise MIC of tosufloxacin against the target organism must be determined using the broth microdilution method in accordance with Clinical and Laboratory Standards Institute (CLSI) guidelines[6].

Step 1: Inoculum Standardization

Causality Insight: Fluoroquinolones require active topoisomerase activity to form the lethal ternary complex. Using a mid-logarithmic phase inoculum ensures the target enzymes are actively engaged, mitigating the risk of phenotypic resistance[3].

• Select 3-5 isolated colonies from a fresh 18-24 hour agar plate[4].

• Inoculate into 5 mL of Cation-Adjusted Mueller-Hinton Broth (CAMHB) and incubate at 37°C with shaking (200 rpm) until the culture reaches the mid-logarithmic phase (OD₆₀₀ ≈ 0.1, equivalent to a 0.5 McFarland standard)[4].

• Dilute the culture in fresh CAMHB to achieve a final target starting density of approximately 5 × 10⁵ to 1 × 10⁶ CFU/mL in the test tubes[7].

Step 2: Drug Preparation

Causality Insight: CAMHB is strictly required for this assay. Standardized physiological concentrations of calcium and magnesium are essential, as divalent cations can chelate fluoroquinolones, significantly altering their bioavailability and binding affinity.

• Prepare a high-concentration stock solution of tosufloxacin.

• Perform serial dilutions in CAMHB to achieve final test concentrations of 0.5×, 1×, 2×, 4×, and 8× the predetermined MIC[4].

• Prepare a Growth Control tube (CAMHB + bacteria, no drug) and a Sterility Control tube (CAMHB only)[4].

Step 3: Co-Incubation and Sampling

Causality Insight: Sampling at specific logarithmic intervals captures the biphasic killing curve typical of fluoroquinolones, allowing researchers to identify the rapid initial kill phase and any subsequent regrowth due to resistant subpopulations[6].

• Dispense the standardized bacterial inoculum into the prepared tosufloxacin tubes.

• Incubate all tubes at 37°C in a shaking water bath or incubator with constant agitation[4].

• At precise time points (0, 2, 4, 8, 12, and 24 hours), vortex each tube and remove a 100 µL aliquot[8].

Step 4: Neutralization and Enumeration

Causality Insight: Direct plating of high-concentration samples causes drug carryover. Serial dilution in 0.9% sterile saline drops the tosufloxacin concentration below its active threshold, neutralizing the drug and allowing surviving bacteria to form visible colonies[7].

• Perform 10-fold serial dilutions of each aliquot in sterile 0.9% saline or PBS[8].

• Plate 100 µL of the appropriate dilutions onto Tryptic Soy Agar (TSA) plates[8].

• Incubate the plates at 37°C for 18-24 hours[8].

• Count the number of colonies on plates yielding between 30 and 300 colonies. Calculate the CFU/mL for each time point[8].

Quantitative Data Presentation

The results of the time-kill assay should be plotted as log₁₀ CFU/mL versus time. Below is a representative data summary demonstrating the concentration-dependent bactericidal activity of tosufloxacin against a standard Escherichia coli strain.

Tosufloxacin Concentration	0 Hours (Log₁₀ CFU/mL)	4 Hours (Log₁₀ CFU/mL)	8 Hours (Log₁₀ CFU/mL)	24 Hours (Log₁₀ CFU/mL)	Interpretation at 24h
Growth Control	6.0	7.5	8.8	9.2	Normal Growth
0.5× MIC	6.0	5.8	6.1	7.4	Regrowth / Ineffective
1× MIC	6.0	4.5	4.2	4.8	Bacteriostatic
2× MIC	6.0	3.2	2.8	2.5	Bactericidal (>3-log kill)
4× MIC	6.0	2.1	< 1.0 (LOD)	< 1.0 (LOD)	Rapid Bactericidal
8× MIC	6.0	< 1.0 (LOD)	< 1.0 (LOD)	< 1.0 (LOD)	Rapid Bactericidal

(Note: LOD = Limit of Detection. A reduction of ≥3-log₁₀ from the initial inoculum is classified as bactericidal[8].)

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Application Note: Advanced Formulation Strategies for Tosufloxacin In Vivo Dosing

Executive Summary & Mechanistic Rationale

Tosufloxacin (TFLX) is a highly potent, broad-spectrum fluoroquinolone antimicrobial agent utilized in both clinical settings and preclinical drug development[1]. While it exhibits excellent efficacy against Gram-positive, Gram-negative, and atypical pathogens, its translation into reproducible in vivo animal models is severely bottlenecked by its physicochemical properties.

The Causal Challenge: Like many fluoroquinolones, Tosufloxacin exists primarily as a zwitterion at physiological pH[2]. However, its highly lipophilic core and rigid crystalline lattice result in extremely poor aqueous solubility[3]. If administered as a simple aqueous suspension, TFLX suffers from erratic gastrointestinal absorption and variable bioavailability, making precise pharmacokinetic/pharmacodynamic (PK/PD) modeling impossible. Furthermore, intravenous (IV) administration is precluded without a specialized solubilizing vehicle.

To bypass these barriers, formulation scientists must employ vehicle engineering. This guide details three validated approaches for dosing TFLX in murine models:

• Co-solvent Systems: Utilizing a specific sequence of DMSO, PEG300, and Tween 80 to disrupt the crystal lattice and prevent precipitation upon aqueous dilution[3].

• Cyclodextrin Inclusion: Utilizing Hydroxypropyl-beta-cyclodextrin (HP-β-CD) to encapsulate the lipophilic fluoroquinolone core within its hydrophobic cavity, drastically increasing aqueous solubility[4].

• Liposomal Encapsulation: Loading the TFLX/HP-β-CD complex into lipid bilayers to achieve sustained release and high encapsulation efficiency[5].

Quantitative Formulation & Efficacy Data

The following table summarizes the critical parameters for TFLX formulation and expected in vivo efficacy benchmarks to guide experimental design.

Formulation / Parameter	Value & Description	Reference
Standard Co-solvent Vehicle	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	TargetMol[3]
HP-β-CD Solubility Gain	25 to 42-fold increase vs. free TFLX	ResearchGate[4][5]
Liposomal Encapsulation (EE%)	69.7 ± 2.4% (HP-β-CD loaded) vs 17.9 ± 0.8% (Passive)	ResearchGate[5]
Mice ED₅₀ (S. aureus)	1.62 mg/kg (Oral gavage)	MedChemExpress[6]
Mice ED₅₀ (E. coli)	0.22 mg/kg (Oral gavage)	MedChemExpress[6]
Mice ED₅₀ (P. aeruginosa)	10.13 mg/kg (Oral gavage)	MedChemExpress[6]

Self-Validating Experimental Protocols

Protocol A: Co-solvent Formulation for Routine PO/IP Dosing

This protocol is designed for rapid preparation of TFLX for oral gavage (PO) or intraperitoneal (IP) injection. The order of addition is critical; deviating from this sequence will cause immediate drug precipitation.

• Primary Dissolution: Accurately weigh the required mass of Tosufloxacin powder. Add high-purity DMSO to achieve 10% of the final target volume. Vortex vigorously for 1-2 minutes.

  • Self-Validation Check: The solution must become completely transparent. Any remaining turbidity indicates the crystalline lattice has not been fully disrupted. Do not proceed until clear[3].

• Surfactant & Co-solvent Stabilization: Add PEG300 (40% final volume) and vortex thoroughly. Next, add Tween 80 (5% final volume) and vortex again.

  • Mechanistic Note: PEG300 acts as a co-solvent while Tween 80 provides steric stabilization, creating a micro-environment that prevents the hydrophobic TFLX molecules from aggregating.

• Aqueous Dilution: Slowly add sterile Saline or PBS (45% final volume) dropwise while continuously vortexing the mixture.

• Quality Control: Incubate the final solution at room temperature for 15 minutes. Hold against a light source to verify the absence of micro-precipitates. Administer to animals within 4 hours to prevent delayed crystallization[3].

Protocol B: HP-β-CD Inclusion Complexation

For intravenous (IV) administration or advanced delivery, complexation with HP-β-CD is required to achieve true aqueous solubility[4].

• Stoichiometric Mixing: Prepare a 1:1 molar ratio of TFLX and HP-β-CD. Dissolve TFLX in a minimal volume of a volatile organic solvent (e.g., methanol/chloroform blend). Dissolve HP-β-CD in distilled water[4].

• Solvent Evaporation: Combine the two solutions in a round-bottom flask. Place on a magnetic stirrer at 50°C and allow the organic solvent to evaporate completely under continuous stirring[4].

• Lyophilization: Freeze the resulting clear aqueous solution at -80°C, followed by lyophilization for 48 hours to yield a dry, flowable inclusion complex powder.

• Validation: Reconstitute a sample of the powder in PBS. The resulting solution should easily dissolve, demonstrating up to a 42-fold increase in solubility compared to raw TFLX[4].

Protocol C: In Vivo Efficacy Validation (Neutropenic Thigh Model)

This self-validating biological model ensures the formulated TFLX is pharmacologically active and reaching the target tissue.

• Immunosuppression: Induce profound neutropenia in mice via IP injection of cyclophosphamide: 150 mg/kg on Day -4, and 100 mg/kg on Day -1 prior to infection[7].

Infection: Culture the target pathogen (e.g., E. coli or S. aureus) to mid-logarithmic phase. Inject 0.1 mL of the bacterial suspension ( 106

107 CFU/mL) directly into the thigh muscle of the neutropenic mice. Allow 2 hours for the infection to establish[7].

• Dosing: Administer the TFLX formulation (from Protocol A or B) via oral gavage. Utilize a dose-response range based on established ED₅₀ values (e.g., 0.22 mg/kg for E. coli up to 10.13 mg/kg for P. aeruginosa)[6]. Include a vehicle-only control group.

• Endpoint Quantification: At 24 hours post-treatment, euthanize the animals. Aseptically harvest and homogenize the infected thigh tissue in sterile PBS. Perform serial dilutions and plate on agar to determine the CFU per gram of tissue, confirming the in vivo bactericidal effect[7].

Formulation Workflow Visualization

Workflow of Tosufloxacin HP-β-CD inclusion and liposomal encapsulation for in vivo dosing.

References

• Antimicrobial Agents and Chemotherapy - ASM Journals. Therapeutic Efficacy of Macrolides, Minocycline, and Tosufloxacin against Macrolide-Resistant Mycoplasma pneumoniae Pneumonia. Available at: [Link]

• ResearchGate. Preparation, Characterization and in vitro Evaluation of Tosufloxacin Tosylate and Hydroxypropyl-beta-cyclodextrin Inclusion Complex. Available at: [Link]

• ResearchGate. Improved Encapsulation and Potential of Liposomal Tosufloxacin via Inclusion in Cyclodextrin. Available at: [Link]

• PMC - NIH. Metal Complexes of Quinolone Antibiotics and Their Applications: An Update. Available at:[Link]

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Application Note: Standardized Agar Dilution Protocol for Tosufloxacin Susceptibility Testing

Introduction & Mechanistic Context

Tosufloxacin is a potent, broad-spectrum fluoroquinolone antibiotic that exerts its bactericidal effect by targeting and inhibiting bacterial DNA gyrase (topoisomerase II) and topoisomerase IV, enzymes critical for DNA replication, transcription, and repair[1]. It demonstrates exceptional in vitro activity against Gram-negative uropathogens, Gram-positive cocci, and fastidious anaerobic bacteria[2][3].

To accurately determine the Minimum Inhibitory Concentration (MIC) of tosufloxacin, the agar dilution method serves as a gold-standard reference technique. Governed by the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines, this methodology allows for the simultaneous testing of multiple bacterial isolates (up to 36 per plate) against varying concentrations of the antimicrobial agent[4][5].

Experimental Design & Causality: The "Why" Behind the Protocol

As a Senior Application Scientist, I emphasize that a robust Antimicrobial Susceptibility Testing (AST) protocol is not merely a sequence of actions, but a series of mechanistically justified decisions:

• Solvent Selection (DMSO): Tosufloxacin tosylate is poorly soluble in water but readily dissolves in Dimethyl Sulfoxide (DMSO)[6]. Utilizing DMSO ensures complete solubilization at the molecular level. If an improper aqueous solvent is used, micro-precipitation occurs within the agar matrix, artificially lowering the bioavailable drug concentration and yielding falsely elevated MIC readings.

• Thermal Control of Agar (45–50°C): Mueller-Hinton Agar (MHA) must be tempered to exactly 45–50°C before the antibiotic is introduced[7]. If the agar is too hot, the thermolabile fluoroquinolone structure may degrade. Conversely, if it is too cold, the agar will polymerize prematurely, causing lumpy media and an uneven drug gradient.

• Inoculum Standardization ( 104 CFU/spot): The inoculum must deliver exactly 104 colony-forming units (CFU) per spot[6][7]. Delivering a higher density triggers an "inoculum effect," where the sheer volume of bacteria overwhelms the local drug concentration, resulting in false resistance. A lower density risks false susceptibility.

Self-Validating Assay Architecture

Trustworthiness in AST requires internal validation. This protocol is engineered as a self-validating system by incorporating four mandatory controls that prove the assay's integrity regardless of the final MIC outcome:

• Growth Control: A drug-free MHA plate to verify baseline isolate viability[6].

• Solvent Control: An MHA plate containing the highest working concentration of DMSO to confirm the solvent itself does not inhibit bacterial growth.

• Sterility Control: An uninoculated MHA plate to validate aseptic technique and media sterility.

• Quality Control (QC) Strains: Inclusion of well-characterized ATCC reference strains to verify drug potency and assay execution[6].

Materials and Reagents

Category	Item Description	Purpose
Active Pharmaceutical	Tosufloxacin tosylate analytical standard	Antimicrobial agent for MIC determination
Solvent	Dimethyl sulfoxide (DMSO)	Primary solvent for tosufloxacin solubilization
Media	Mueller-Hinton Agar (MHA)	Standardized growth medium per CLSI M07
Diluent	Sterile Saline (0.85% NaCl)	Bacterial suspension and dilution
Standardization	0.5 McFarland turbidity standard	Optical density reference for inoculum ( 108 CFU/mL)
Equipment	Steers replicator (or multichannel pipette)	Standardized delivery of 1-2 µL inoculum spots

Step-by-Step Methodology

Phase 1: Antimicrobial Preparation

• Calculate & Weigh: Calculate the required mass of tosufloxacin powder, accounting for its specific assay potency (purity and salt fraction).

• Master Stock: Aseptically dissolve the powder in DMSO to create a master stock solution of 1280 µg/mL [6]. Filter-sterilize using a 0.22 µm PTFE syringe filter.

• Serial Dilution: Prepare serial two-fold dilutions of the stock in DMSO (or sterile water if the DMSO concentration drops below the toxicity threshold). Crucial Note: The concentration of these intermediate tubes must be 10X the final desired agar concentration (e.g., a 10 µg/mL tube will yield a 1 µg/mL agar plate).

Phase 2: Agar Plate Formulation

• Temper Agar: Autoclave the MHA and temper it in a precision water bath set to 45–50°C[7].

• Drug Incorporation: Add 1 part of the tosufloxacin intermediate dilution to 9 parts of molten MHA (e.g., 2 mL of drug solution + 18 mL of agar)[6].

• Homogenization: Mix by gentle inversion to ensure homogeneity without introducing air bubbles.

• Pouring: Dispense the mixture into sterile Petri dishes to a uniform depth of 3–4 mm. Allow the plates to solidify on a perfectly level surface at room temperature.

Phase 3: Inoculum Preparation and Delivery

• Suspension: Select 3–5 well-isolated colonies from an overnight agar culture and suspend them in sterile saline.

• Standardization: Adjust the turbidity to match a 0.5 McFarland standard, yielding approximately 1×108 CFU/mL[6][7].

• Dilution: Dilute the suspension 1:10 in sterile saline to yield 1×107 CFU/mL.

• Inoculation: Within 15 minutes of preparation, use a Steers replicator to apply 1–2 µL spots onto the agar surface, delivering the target inoculum of 104 CFU/spot[6][7].

Phase 4: Incubation and MIC Determination

• Absorption: Allow the inoculated spots to fully absorb into the agar at room temperature.

• Incubation: Invert the plates and incubate at 35±2°C for 16–20 hours in ambient air[6]. (Note: Fastidious organisms or anaerobes require specific atmospheric conditions, such as 5% CO2 or anaerobic chambers, per CLSI M11/M45 guidelines[5][8]).

• Interpretation: The MIC is defined as the lowest concentration of tosufloxacin that completely inhibits visible bacterial growth[6][7]. Disregard faint hazes or single colonies if they represent less than 1% of the growth control spot.

Experimental Workflow Visualization

Fig 1: Step-by-step workflow of the agar dilution method for Tosufloxacin AST.

Data Presentation & Expected Outcomes

When executing this protocol, clinical isolates typically exhibit specific susceptibility profiles. The table below summarizes expected MIC distributions based on historical in vitro data to assist in validating your assay's performance:

Organism Group	Representative Species	Expected MIC₅₀ (µg/mL)	Expected MIC₉₀ (µg/mL)	Mechanistic Note	Reference
Gram-Negative Uropathogens	Escherichia coli	0.03	32.0 (Bimodal)	Bimodal distribution indicates distinct susceptible and resistant sub-populations.	[3]
Anaerobic Bacteria	Bacteroides fragilis	-	0.78	Tosufloxacin uniquely penetrates and remains highly active in anaerobic environments.	[2]
Genital Pathogens	Neisseria gonorrhoeae	-	0.008	Extremely potent against penicillinase-producing strains.	[9]

References

• M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - ResearchGate / CLSI. 4

• Application Notes and Protocols for Agar Dilution Susceptibility Testing of Tosufloxacin - BenchChem. 6

• A Head-to-Head In Vitro Comparison of Tosufloxacin Tosylate and Ciprofloxacin - BenchChem. 1

• Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review - MDPI. 7

• CLSI - M07, M100 - Methods for Dilution Antimicrobial Susceptibility Tests - GlobalSpec. 8

• In vitro activity of tosufloxacin (A-61827; T-3262) against selected genital pathogens - ASM Journals. 9

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition - NIH.org.pk / CLSI. 5

• Antibacterial Activities of Tosufloxacin against Anaerobic Bacteria - Karger. 2

• In-Vitro Activity of Tosufloxacin Compared with Levofloxacin and Ofloxacin against Uropathogens - KoreaMed. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. karger.com [karger.com]
• 3. KoreaMed [koreamed.org]
• 4. researchgate.net [researchgate.net]
• 5. nih.org.pk [nih.org.pk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review [mdpi.com]
• 8. standards.globalspec.com [standards.globalspec.com]
• 9. journals.asm.org [journals.asm.org]

Application Note: Advanced Nanoparticle Formulation Strategies for Tosufloxacin Tosylate Drug Delivery

Executive Summary & Mechanistic Rationale

Tosufloxacin tosylate (TFLX) is a potent fluoroquinolone antibacterial agent with broad-spectrum efficacy against Gram-positive, Gram-negative, and anaerobic bacteria[1]. Despite its clinical utility, TFLX exhibits extremely low aqueous solubility, which severely limits its oral bioavailability and complicates its formulation into advanced nanocarriers like liposomes or polymeric nanoparticles[1]. Conventional passive loading of TFLX into liposomes yields poor encapsulation efficiency (EE) because the drug fails to partition effectively into either the lipid bilayer or the aqueous core[2].

To overcome this thermodynamic barrier, a dual-delivery strategy is highly recommended: the formation of a TFLX/Hydroxypropyl-β-cyclodextrin (HP-β-CD) inclusion complex, followed by liposomal encapsulation[2].

Causality of the Design: HP-β-CD features a hydrophobic interior cavity and a hydrophilic exterior. TFLX is sequestered within this cavity, shielding its hydrophobic moieties and enhancing its apparent aqueous solubility by approximately 25-fold[2]. This highly soluble complex can then be actively loaded into the aqueous core of liposomes during thin-film hydration. This shifts the loading paradigm from passive membrane partitioning to active aqueous core encapsulation, allowing for significantly higher EE% and sustained intracellular release[2]. Additionally, alternative nanocarriers such as surface-modified cellulose nanocrystals (CNCs) have been explored to leverage lignocellulosic biocompatibility for TFLX delivery[3].

Formulations and Quantitative Data Summary

The following table summarizes the critical quality attributes (CQAs) comparing conventional TFLX liposomes with the optimized TFLX/HP-β-CD dual-delivery system[2].

Parameter	Conventional TFLX Liposomes	TFLX/HP-β-CD Liposomes	Mechanistic Implication
Aqueous Solubility	Baseline (Low)	~25-fold increase	HP-β-CD complexation prevents drug precipitation in the aqueous phase.
Encapsulation Efficiency (EE%)	17.9 ± 0.8%	69.7 ± 2.4%	Solubilized complex is efficiently trapped in the liposomal aqueous core.
Drug Release Duration	Rapid burst release	Sustained up to 48 h	The dual barrier (cyclodextrin + lipid bilayer) retards diffusion kinetics.
Intracellular Efficacy	Moderate	Superior (vs S. aureus)	Enhanced endosomal uptake and sustained intracellular drug concentrations.

Experimental Workflows & Protocols

Workflow for preparing TFLX/HP-β-CD liposomal nanoparticles via thin-film hydration.

Protocol A: Synthesis of TFLX/HP-β-CD Inclusion Complex

Objective: To prepare a 1:1 molar ratio inclusion complex using the solvent evaporation method[1]. Self-Validating System: Prior to bulk synthesis, a phase solubility assay must be conducted. A linear A-type phase solubility diagram confirms a 1:1 stoichiometric complexation, validating the molar ratios used in the subsequent steps.

• Preparation of Solutions:

  • Accurately weigh TFLX and dissolve it in anhydrous methanol to achieve a clear solution.

  • Accurately weigh HP-β-CD (1:1 molar ratio to TFLX) and dissolve it in distilled water[4].

• Complexation Reaction:

  • Place the HP-β-CD aqueous solution on a magnetic stirrer set to 80 rpm at 70°C[4].

  • Add the TFLX methanol solution dropwise into the HP-β-CD solution[4]. Insight: Dropwise addition prevents localized supersaturation and premature precipitation of TFLX, ensuring uniform complexation.

  • Maintain stirring at 70°C for 1 hour[4].

• Solvent Removal & Drying:

  • Transfer the mixture to a rotary evaporator. Remove the methanol under vacuum at 40–50°C[4].

  • Freeze the residual aqueous solution overnight, followed by lyophilization (freeze-drying) to obtain the solid inclusion complex[4].

• Analytical Validation:

  • Perform Fourier-transform infrared spectroscopy (FTIR) and X-ray diffraction (XRD). Successful complexation is confirmed by characteristic spectral shifts in FTIR and a reduction in crystallinity (halo pattern) in XRD[2].

Protocol B: Preparation of TFLX/HP-β-CD-Loaded Liposomes

Objective: To encapsulate the water-soluble inclusion complex into unilamellar liposomes via thin-film hydration[2].

• Lipid Film Formation:

  • Dissolve phospholipids (e.g., DPPC) and cholesterol in a chloroform/methanol mixture (typically 2:1 v/v) in a round-bottom flask.

  • Evaporate the organic solvent using a rotary evaporator under reduced pressure at a temperature above the lipid phase transition temperature (Tc) to form a thin, uniform lipid film.

  • Desiccate the film under a high vacuum for at least 2 hours to remove residual organic solvents. Insight: Residual chloroform can disrupt the lipid bilayer packing, leading to leaky liposomes and premature drug release.

• Hydration & Encapsulation:

  • Rehydrate the lipid film with an aqueous solution containing the pre-formed TFLX/HP-β-CD inclusion complex[2].

  • Agitate the flask (e.g., via vortexing or sonication) at a temperature above the lipid Tc for 1 hour to form multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Pass the MLV suspension through a thermobarreled extruder equipped with polycarbonate membranes (step-down from 400 nm to 100 nm) for 10–15 cycles. Insight: Extrusion forces the MLVs into large unilamellar vesicles (LUVs) with a low Polydispersity Index (PDI < 0.2), which is critical for consistent cellular uptake and reproducible pharmacokinetics.

• Purification (Self-Validating Step):

  • Remove unencapsulated TFLX/HP-β-CD complex using size exclusion chromatography (SEC) or dialysis against a buffer.

  • Validation: Quantify the lipid content and drug concentration post-purification using HPLC to accurately calculate the Encapsulation Efficiency (EE%).

Intracellular Delivery Mechanism

Mechanism of intracellular S. aureus eradication by TFLX-loaded liposomes.

Liposomal encapsulation not only improves the solubility and stability of TFLX but also fundamentally alters its cellular interaction. Free TFLX relies on passive diffusion, which is often insufficient to eradicate intracellular pathogens like Staphylococcus aureus[2]. The liposomal formulation is actively internalized by infected macrophages via endocytosis. Upon endosomal acidification, the liposome degrades, releasing the TFLX/HP-β-CD complex. The complex subsequently dissociates, delivering a high concentration of free TFLX directly to the intracellular bacteria, inhibiting DNA gyrase and leading to bacterial eradication[2].

References

• Preparation, Characterization and in vitro Evaluation of Tosufloxacin Tosylate and Hydroxypropyl-β-cyclodextrin Inclusion Complex Source: Indian Journal of Pharmaceutical Sciences URL
• Improved Encapsulation and Potential of Liposomal Tosufloxacin via Inclusion in Cyclodextrin Source: ResearchGate URL
• Source: PMC (PubMed Central)

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Tosufloxacin Precipitation in DMSO

Welcome to the Technical Support Center for handling Tosufloxacin (and its salt forms, such as tosufloxacin tosylate hydrate). As a broad-spectrum fluoroquinolone antibiotic, tosufloxacin presents unique solubility challenges in laboratory settings. Its complex molecular structure—featuring both hydrophobic aromatic rings and zwitterionic functional groups—makes it highly sensitive to solvent quality, temperature fluctuations, and pH shifts.

This guide provides mechanistic explanations, self-validating protocols, and diagnostic workflows to help researchers resolve precipitation issues during stock preparation and downstream assays.

Physicochemical Properties & Solubility Data

Before troubleshooting, it is critical to establish the baseline solubility parameters of tosufloxacin. Exceeding these limits or ignoring storage conditions is the primary cause of experimental failure.

Table 1: Tosufloxacin Solubility & Formulation Parameters

Parameter	Value / Description	Source
Max Solubility (Anhydrous DMSO)	~30 mg/mL (approx. 50 mM)
Max Solubility (1:2 DMSO:PBS, pH 7.2)	~0.33 mg/mL
Recommended Storage (Powder)	-20°C (Stable up to 3 years)
Recommended Storage (DMSO Stock)	-80°C (Stable up to 1 year)
Validated In Vivo Formulation	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline

Mechanistic Troubleshooting & FAQs

Q1: Why does tosufloxacin precipitate immediately when I try to make a DMSO stock solution?

Causality: Tosufloxacin tosylate has a maximum solubility of approximately 30 mg/mL in pure, high-quality DMSO . However, DMSO is highly hygroscopic. If your DMSO bottle has been opened multiple times or stored improperly, it absorbs atmospheric moisture. The introduction of water dramatically increases the polarity of the solvent, reducing the solubility of the hydrophobic fluoroquinolone core and causing immediate precipitation . Solution: Always use fresh, anhydrous DMSO (≥99.9% purity). If precipitation occurs during initial dissolution, gentle warming in a 37°C water bath combined with sonication can help drive the compound into solution. However, if the DMSO is known to be moisture-contaminated, discard the solution and start over to ensure reproducible dosing.

Q2: My 30 mg/mL stock solution was perfectly clear, but after storing it at -20°C, I see a white precipitate. Is the drug degraded?

Causality: This is a physical phase change, not chemical degradation. Pure DMSO has a freezing point of 18.5°C. When stored at -20°C or -80°C, the solvent freezes solid. During the freezing and subsequent thawing process, a "freeze-concentration effect" occurs . As the solvent crystallizes, the solute is pushed into the remaining liquid fraction, creating localized concentration gradients that exceed the 30 mg/mL solubility limit, forcing the drug to crash out. Solution: Allow the aliquot to equilibrate completely to room temperature. Vortex vigorously or use a heated sonication bath (up to 37°C) for 5-10 minutes to redissolve the compound before use. To preserve compound integrity and avoid this recurring issue, aliquot stock solutions into single-use vials to prevent repeated freeze-thaw cycles.

Q3: When I dilute my DMSO stock into PBS or cell culture media (pH 7.4), the solution immediately turns cloudy. How can I prevent this?

Causality: Fluoroquinolones are zwitterionic molecules, containing both acidic (carboxylic acid) and basic (amine) functional groups. This results in a "U-shaped" solubility profile where the drug exhibits its absolute lowest solubility at its isoelectric point, which falls squarely in the neutral pH range (pH 6–8) of standard PBS or culture media . Rapid addition of a high-concentration DMSO stock into an aqueous buffer causes a "solvent shock" or hydrophobic crash .

Caption: Mechanistic pathway of fluoroquinolone zwitterionic precipitation upon aqueous dilution.

Solution: For in vitro cell assays, keep the final DMSO concentration below 0.5% to avoid cytotoxicity , and ensure the stock is added dropwise to the media while vortexing rapidly. For in vivo formulations requiring higher concentrations, utilize a step-wise co-solvent system (see Protocol B below) .

Diagnostic Workflow

Use the following decision tree to quickly identify and resolve precipitation issues at any stage of your experiment.

Caption: Troubleshooting workflow for tosufloxacin precipitation across different experimental stages.

Standardized Self-Validating Protocols

Protocol A: Preparation of 30 mg/mL Anhydrous DMSO Stock

Self-validating mechanism: By weighing the compound first and adding solvent volumetrically under inert conditions, we prevent moisture ingress. Visual clarity checks ensure complete solvation before freezing.

• Equilibration: Remove the tosufloxacin tosylate powder vial from -20°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Prevents atmospheric condensation on the cold powder.

• Solvation: Open a fresh ampoule of anhydrous DMSO (≥99.9% purity). Add exactly 1.0 mL to the vial.

• Inert Sealing: Purge the headspace of the vial with an inert gas (Nitrogen or Argon) before sealing the cap .

• Dissolution: Vortex vigorously for 60 seconds. If micro-particles remain, sonicate in a water bath at 37°C for 5 minutes until the solution is optically clear.

• Filtration: Filter-sterilize through a 0.22 µm PTFE syringe filter. Note: Do not use Nylon or PES filters, as they may bind hydrophobic drugs or degrade in 100% DMSO.

Protocol B: Step-Wise Dilution for In Vivo Applications (Co-solvent Method)

Self-validating mechanism: Sequential addition of polymers and surfactants coats the hydrophobic drug molecules before they encounter the aqueous phase, preventing the zwitterionic crash. This yields a clear 2 mg/mL working solution.

• DMSO Phase: Start with 100 µL of a 20 mg/mL tosufloxacin DMSO stock solution. This represents 10% of the final 1 mL volume .

• Polymer Addition: Add 400 µL of PEG300 (40% v/v ) to the DMSO stock. Vortex vigorously for 30 seconds. Causality: PEG300 acts as a polymeric co-solvent, gradually reducing the dielectric constant of the mixture rather than shocking the system.

• Surfactant Addition: Add 50 µL of Tween 80 (5% v/v ). Vortex for 30 seconds. Causality: Tween 80 is a non-ionic surfactant that forms protective micelles, encapsulating the hydrophobic core of the drug.

• Aqueous Phase: Finally, add 450 µL of sterile Saline or PBS (45% v/v ) dropwise while continuously vortexing the tube .

• Validation: Visually inspect the final solution against a dark background. The solution must be completely transparent with no opalescence or micro-precipitates.

References

• ResearchGate. Compound Precipitation in High-Concentration DMSO Solutions. Retrieved from:[Link]

• ResearchGate. Is there an alternative way of diluting a stock solution to avoid precipitate formation in a DMSO and cell culture experiment? Retrieved from:[Link]

• ResearchGate. I have dissolved some novel drugs in DMSO and found precipitate when I had administered it to my cell culture system. Is it normal? Retrieved from:[Link]

Technical Support Center: Optimizing Mobile Phase Conditions for Tosufloxacin HPLC Analysis

Welcome to the technical support center for the HPLC analysis of tosufloxacin. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of method development and troubleshooting for this potent fluoroquinolone antibiotic. Here, we move beyond simple protocols to explain the underlying chromatographic principles, ensuring you can develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

This section addresses common initial questions when setting up an HPLC method for tosufloxacin.

Q1: What is a good starting point for a mobile phase for tosufloxacin analysis?

A common and effective starting point for reversed-phase HPLC analysis of tosufloxacin and other fluoroquinolones is a mixture of an organic solvent, such as acetonitrile or methanol, and an acidic aqueous buffer.[1] A typical ratio to begin with is in the range of 20:80 to 40:60 (v/v) organic solvent to aqueous buffer. The aqueous phase is often a phosphate or acetate buffer with a pH adjusted to be in the acidic range, typically between 2.5 and 4.5.[2][3]

Q2: How does the pH of the mobile phase impact the analysis of tosufloxacin?

The pH of the mobile phase is a critical parameter in the analysis of tosufloxacin due to its zwitterionic nature, with pKa values of approximately 5.8 and 8.7.[4] Adjusting the mobile phase pH to an acidic range (e.g., pH 2.5-3.5) serves two main purposes:

• Analyte Ionization: At a low pH, the carboxyl group of tosufloxacin is protonated (neutral), while the amine groups on the piperazinyl ring are protonated (positively charged). This consistent ionization state leads to more predictable retention behavior on a reversed-phase column.

• Silanol Suppression: Acidic conditions suppress the ionization of residual silanol groups (Si-OH) on the silica-based stationary phase to Si-O-.[5] This is crucial because ionized silanols can interact with the positively charged tosufloxacin molecule, leading to a secondary ion-exchange interaction that results in significant peak tailing.[6][7]

Q3: What is the role of the organic modifier and are there preferences?

The organic modifier (typically acetonitrile or methanol) controls the retention time of tosufloxacin. Increasing the percentage of the organic modifier will decrease the retention time. Acetonitrile is often preferred due to its lower viscosity, which results in lower backpressure, and its UV transparency at lower wavelengths. However, methanol can offer different selectivity for tosufloxacin and any impurities or degradation products, so it is a valuable alternative to consider during method development.[1]

Q4: Which type of HPLC column is most suitable for tosufloxacin analysis?

A C18 column is the most commonly used stationary phase for the analysis of tosufloxacin and other fluoroquinolones.[8] Modern, high-purity, end-capped C18 columns are highly recommended. End-capping is a process that covers many of the residual silanol groups on the silica surface, further minimizing the undesirable interactions that cause peak tailing with basic compounds like tosufloxacin.[9][10]

Troubleshooting Guide: From Tailing Peaks to Drifting Baselines

This section provides a systematic approach to resolving common issues encountered during the HPLC analysis of tosufloxacin.

Problem: My tosufloxacin peak is tailing significantly.

Q: What are the primary causes of peak tailing for tosufloxacin?

Peak tailing for basic compounds like tosufloxacin is most often caused by secondary interactions with ionized residual silanol groups on the HPLC column's stationary phase.[11] Other potential causes include column overload, extra-column volume, and contamination.

A: How can I eliminate peak tailing?

• Adjust Mobile Phase pH: Ensure the pH of your aqueous buffer is low enough to suppress silanol ionization, typically between 2.5 and 3.5.[5] This is the most effective first step.

• Introduce a Competing Base: Add a small amount of a competing base, such as triethylamine (TEA), to the mobile phase at a concentration of 0.1-0.5% (v/v).[12][13] TEA is a small, basic molecule that will preferentially interact with the active silanol sites, effectively masking them from the tosufloxacin analyte.[9][14] The pH of the mobile phase should then be re-adjusted after the addition of TEA.[3]

• Check for Column Contamination: If peak shape degrades over time, flush the column with a strong solvent, such as isopropanol, or follow the manufacturer's recommended cleaning procedures. The use of a guard column is also highly recommended to protect the analytical column from strongly retained sample components.

• Use a High-Performance Column: Employ a modern, high-purity, end-capped C18 column or a column with a polar-embedded phase, which are specifically designed to provide excellent peak shapes for basic compounds.[10]

Problem: My retention times are shifting between injections.

Q: What causes retention time variability?

Inconsistent retention times can stem from several factors, including changes in mobile phase composition, unstable column temperature, and issues with the HPLC pump and flow rate.[15][16]

A: How can I achieve stable and reproducible retention times?

• Mobile Phase Preparation: If preparing the mobile phase by hand, ensure accurate measurements. Over time, the more volatile organic component of a pre-mixed mobile phase can evaporate, leading to a gradual increase in retention times.[17][18] It is best practice to prepare fresh mobile phase daily.

• Column Temperature Control: Use a column oven to maintain a constant temperature. Even small fluctuations in ambient lab temperature can affect solvent viscosity and chromatographic selectivity, leading to retention time drift.[15][17] A change of just 1°C can alter retention times by 1-2%.[15]

• System Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before starting a sequence of analyses. A stable baseline is a good indicator of proper equilibration.

• Check for Leaks and Pump Issues: Inspect the system for any leaks, particularly between the pump and the column, as even a small leak can cause flow rate instability.[16] Worn pump seals or faulty check valves can also lead to inconsistent flow rates and, consequently, shifting retention times.[15]

Problem: I am observing baseline drift or excessive noise.

Q: What are the common causes of an unstable baseline?

Baseline instability can be caused by a variety of factors including inadequate mobile phase degassing, contaminated solvents, temperature fluctuations, and detector issues.[19][20]

A: How can I obtain a stable, flat baseline?

• Degas the Mobile Phase: Thoroughly degas the mobile phase using an inline degasser, helium sparging, or sonication to prevent air bubbles from entering the detector.[21]

• Use High-Purity Solvents: Ensure that you are using HPLC-grade water and solvents to minimize impurities that could accumulate on the column and leach out over time, causing baseline drift.[22]

• Ensure Temperature Stability: As with retention time stability, a column oven and stable ambient temperature are crucial for a stable baseline, especially for UV detectors where the refractive index of the mobile phase can be temperature-dependent.[20][21]

• Column and System Cleaning: If the baseline drift persists, it may be due to contamination in the system or column.[22] Flush the system with a strong solvent and clean the column according to the manufacturer's instructions.

Visualizing the Troubleshooting Process

A logical approach is key to efficient troubleshooting. The following diagram outlines a workflow for addressing the common issue of peak tailing.

Caption: A stepwise workflow for troubleshooting peak tailing in tosufloxacin HPLC analysis.

The Influence of Mobile Phase pH on Tosufloxacin and the Stationary Phase

The following diagram illustrates the critical interactions at different pH values.

Caption: Effect of mobile phase pH on analyte and stationary phase interactions.

Data Summary: Reported Mobile Phase Conditions

The table below summarizes various mobile phase conditions that have been successfully used for the analysis of fluoroquinolones, providing a reference for method development.

Analyte(s)	Column	Mobile Phase Composition	pH	Flow Rate (mL/min)	Detection (nm)	Reference
Pefloxacin	C18	Acetonitrile : 0.025 M H₃PO₄ (13:87 v/v)	2.9	1.0	275
Ciprofloxacin	C18	Methanol : 0.025 M H₃PO₄ (40:60 v/v) with TEA	3.0	2.0	278	[3]
Moxifloxacin	C18	Acetonitrile : 0.1% TEA (80:20 v/v)	4.8	1.0	296	[23]
Ofloxacin	Phenyl	0.15 M SDS, 15% n-propanol, 0.3% TEA in 0.02 M H₃PO₄	2.5	1.0	325	[2]
5 Fluoroquinolones	C18	Acetonitrile : Phosphate Buffer (50:50 v/v)	6.8	1.0	281	[24]

Detailed Experimental Protocol: A Validated HPLC Method

This protocol provides a detailed, step-by-step methodology for a robust HPLC analysis of a fluoroquinolone, adapted from validated methods.[3]

1. Objective: To provide a reliable isocratic RP-HPLC method for the quantification of tosufloxacin.

2. Materials and Reagents:

• Tosufloxacin reference standard

• Acetonitrile (HPLC grade)

• Orthophosphoric acid (AR grade)

• Triethylamine (HPLC grade)

• Water (HPLC grade)

3. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and 0.025 M Phosphoric Acid buffer (containing 0.2% TEA), pH adjusted to 3.0 with phosphoric acid, in a ratio of 30:70 (v/v).

• Flow Rate: 1.0 mL/min

• Detection: UV at 278 nm

• Column Temperature: 30°C

• Injection Volume: 20 µL

4. Procedure:

• Buffer Preparation:

  • Prepare a 0.025 M solution of orthophosphoric acid in HPLC-grade water.

  • Add triethylamine (TEA) to the buffer to a final concentration of 0.2% (v/v).

  • Adjust the final pH of the buffer to 3.0 using orthophosphoric acid.

• Mobile Phase Preparation:

  • Mix the prepared buffer and acetonitrile in a 70:30 (v/v) ratio.

  • Filter the mobile phase through a 0.45 µm membrane filter.

  • Degas the mobile phase for at least 15 minutes using sonication or an inline degasser.

• Standard Solution Preparation:

  • Accurately weigh about 10 mg of tosufloxacin reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to obtain a stock solution of 100 µg/mL.

  • Prepare working standards by further diluting the stock solution with the mobile phase.

• System Equilibration:

  • Pump the mobile phase through the column at 1.0 mL/min until a stable baseline is achieved (typically 30-60 minutes).

• Analysis:

  • Inject a blank (mobile phase) to ensure no interfering peaks are present.

  • Perform replicate injections of the standard solution to check for system suitability (e.g., %RSD of peak area < 2%, tailing factor < 1.5).

  • Inject the sample solutions.

5. Data Analysis:

• Identify the tosufloxacin peak by its retention time.

• Quantify the amount of tosufloxacin in samples by comparing the peak area with that of the standard solution.

References

• Timberline Instruments. (2026, March 8). HPLC Retention Time Drift: Causes & Troubleshooting Guide.
• ResearchGate. (2014, April 2).
• Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC.
• Amuza Inc. (2025, October 27). Understanding and Preventing Baseline Drift in HPLC-ECD.
• Labtech. (n.d.). Why Your HPLC Baseline Drifts—And How to Stop It.
• Eureka by PatSnap. (2025, September 19). How to Troubleshoot HPLC Baseline Drift Issues.
• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It.
• Pharma Growth Hub. (2023, November 27). Effect of Triethylamine (TEA) on the Retention in RPLC.
• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes.
• Element Lab Solutions. (n.d.). Retention Time Variability in HPLC.
• Welch Materials. (2025, December 15).
• Agilent. (n.d.).
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Phenomenex. (2025, May 22). Why Does Retention Time Shift? | HPLC Tip [Video]. YouTube.
• Roos, R. W., & Lau-Cam, C. A. (1986). General reversed-phase high-performance liquid chromatographic method for the separation of drugs using triethylamine as a competing base.
• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?.
• RxChemicals. (n.d.). TRIETHYLAMINE HPLC.
• The LCGC Blog. (2019, November 12). HPLC Diagnostic Skills II – Tailing Peaks.
• LCGC International. (2026, March 25).
• Chrom Tech, Inc. (2025, October 28).
• Sugihara, C., et al. (2020). Dissolution Profile of Tosufloxacin Tosylate in Biorelevant Bicarbonate Buffer Containing Sodium Chloride: Precipitation of Hemi-hydrochloride Salt at the Particle Surface. Pharmaceutical Research, 37(10), 195.
• Starek, M., & Krzek, J. (2026, February 28). HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025). Molecules, 31(5), 1089.
• El-Shaheny, R. N., et al. (n.d.).
• Khan, A., et al. (2015). Liquid Chromatographic Determination of Dexamethasone and Fluoroquinolones; in vitro Study. South African Journal of Chemistry, 68, 215-221.
• Lin, C.-E., et al. (2013). Isocratic Resolution of Fluoroquinolone-Based Antibiotics on the Phenylethyl-Bonded Phase under Nonaqueous Elution: A Consideration of the Separation Mechanism. Journal of Analytical Methods in Chemistry, 2013, 860185.
• Banu, B., et al. (2013). Simultaneous Separation of Five Fluoroquinolones - Norfloxacin, Moxifloxacin, Enrofloxacin, Sparfloxacin and Prulifloxacin. International Journal of Pharmacy Research & Technology, 3(4), 77-84.
• Hasanah, A. N., et al. (n.d.). Optimization of High-Performance Liquid Chromatography Conditions for the Analysis of Risperidone and 9-OH-Risperidone in Human Serum.
• Cayman Chemical. (2022, December 5). Tosufloxacin (tosylate)
• ResearchGate. (n.d.).
• Sigma-Aldrich. (n.d.).
• ResearchGate. (2025, August 7). Multiple Response Optimization of a HPLC Method for the Determination of Enantiomeric Purity of S-Ofloxacin.
• National Center for Biotechnology Information. (n.d.). Tosufloxacin.
• Semantic Scholar. (n.d.).
• Anis, E. T., et al. (2011). High Performance Liquid Chromatography (HPLC) Method Development and Validation Indicating Assay for Ciprofloxacin Hydrochloride. Journal of Applied Pharmaceutical Science, 1(6), 57-60.
• Nelapati, C., et al. (2023). RP-HPLC Method Development and Validation for Simultaneous Estimation of Cefixime and Ofloxacin in Combined Tablet Formulations. Neuroquantology, 21(8), 1234-1243.
• Wang, Y., et al. (2014). Improved HPLC Method for the Determination of Moxifloxacin in Application to a Pharmacokinetics Study in Patients with Infectious Diseases. Journal of Analytical Methods in Chemistry, 2014, 538780.
• Khan, S., et al. (2014). Development and Validation of a HPLC Method for Determination of Pefloxacin in Tablet and Human Plasma. Iranian Journal of Pharmaceutical Research, 13(4), 1269–1276.
• BenchChem. (2025, December). Optimizing mobile phase composition for Pefloxacin HPLC analysis.

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• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 7. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 8. Liquid Chromatographic Determination of Dexamethasone and Fluoroquinolones; in vitro Study [scielo.org.za]
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• 14. TRIETHYLAMINE HPLC | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
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Technical Support Center: Preventing Tosufloxacin Degradation During Long-Term Laboratory Storage

Welcome to the Technical Support Center for fluoroquinolone handling and storage. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent in vitro results when using tosufloxacin. The root cause is rarely the biological assay itself, but rather the silent, progressive degradation of the active pharmaceutical ingredient (API) during laboratory storage.

This guide provides field-proven, self-validating protocols and mechanistic insights to ensure the structural integrity of tosufloxacin in your experiments.

Part 1: Troubleshooting Guide & Mechanistic FAQs

Q1: Why is my tosufloxacin stock solution losing antimicrobial potency after a few days on the bench? The Causality: Fluoroquinolones like tosufloxacin are highly susceptible to UV and visible light-induced photodegradation. When exposed to ambient laboratory light, the zwitterionic or anionic forms of the molecule absorb photons, transitioning into an excited, dissociative triplet state[1]. This excitation triggers two primary degradation pathways:

• Defluorination: The loss of the fluorine ion from the aromatic ring.

• Oxidation: The generation of reactive oxygen species (ROS), specifically superoxide radicals ( O2∙−​ ), which attack and cleave the amine (pyrrolidinyl) substituent[1]. The Solution: Always handle tosufloxacin under low-light conditions, store solutions in amber vials, and never leave working solutions on the benchtop.

Fig 1. Photolytic degradation pathway of fluoroquinolones like tosufloxacin.

Q2: I diluted tosufloxacin in PBS (pH 7.2) for my assay, but I observed precipitation and erratic data the next day. Why? The Causality: Tosufloxacin tosylate has a highly rigid, hydrophobic crystalline lattice, making it sparingly soluble in aqueous environments. Even when pre-dissolved in DMSO, its maximum solubility in a 1:2 DMSO:PBS (pH 7.2) solution is only ~0.33 mg/mL[2]. Extended exposure to aqueous buffers accelerates hydrolytic degradation and causes the drug to crash out of solution. The Solution: Aqueous working solutions must be prepared immediately before use and should never be stored for more than 24 hours [2].

Q3: How can I improve the aqueous stability of tosufloxacin for long-term in vivo dosing studies? The Causality: To bypass the hydrolytic vulnerability of the naked API, you must shield its hydrophobic core. The Solution: Formulate an inclusion complex using Hydroxypropyl-β-cyclodextrin (HP-β-CD). The cyclodextrin cavity encapsulates the hydrophobic moiety of tosufloxacin via non-covalent interactions. This physical shielding prevents hydrolytic attack, significantly increasing both water solubility and long-term stability[3].

Part 2: Quantitative Data Presentation

To maintain scientific integrity and ensure your storage protocols align with regulatory standards, refer to the following validated parameters.

Table 1: Tosufloxacin Storage Conditions and Expected Shelf-Life

State	Solvent / Matrix	Storage Temp	Light Exposure	Expected Shelf-Life
Crystalline Solid	None (Desiccated)	-20°C	Protected (Dark)	≥ 4 years[2]
Stock Solution	Anhydrous DMSO	-20°C	Protected (Amber)	3–6 months
Working Solution	Aqueous Buffer (pH 7.2)	4°C or 25°C	Ambient	< 24 hours[2]
Inclusion Complex	HP-β-CD (Aqueous)	4°C	Protected (Dark)	Several weeks[3]

Table 2: ICH Q1A/Q1B Guided Forced Degradation Parameters

When validating a new analytical method (e.g., HPLC) for tosufloxacin, you must ensure it is stability-indicating by forcing degradation according to ICH guidelines[4].

Test Type	ICH Guideline	Environmental Condition	Mechanistic Purpose for Tosufloxacin
Long-term Stability	ICH Q1A(R2)	25°C ± 2°C / 60% RH ± 5% RH	Establish the baseline shelf-life of the solid API.
Accelerated Stress	ICH Q1A(R2)	40°C ± 2°C / 75% RH ± 5% RH	Identify hydrolytic and thermal degradation pathways.
Photostability	ICH Q1B	1.2M lux hours + 200 Wh/m² UV	Validate susceptibility to UV/Vis-induced defluorination.

Part 3: Validated Experimental Protocols

The following self-validating protocols are designed to eliminate variables that cause API degradation.

Protocol 1: Preparation of a Highly Stable 30 mg/mL Tosufloxacin Stock Solution

Use this protocol for standard in vitro assays requiring organic solvent stock solutions.

• Thermal Equilibration: Allow the lyophilized tosufloxacin tosylate vial to equilibrate to room temperature inside a desiccator before opening.

  • Causality: Prevents atmospheric moisture from condensing on the hygroscopic powder, which would otherwise initiate micro-hydrolysis.

• Dissolution: Weigh the required mass and dissolve it in anhydrous Dimethyl Sulfoxide (DMSO) to a maximum concentration of 30 mg/mL[2].

  • Causality: Anhydrous DMSO prevents premature hydrolytic degradation while easily breaking the crystalline lattice.

• Deoxygenation: Gently purge the solution with a stream of inert gas (Argon or Nitrogen) for 2-3 minutes[2].

  • Causality: Displacing dissolved oxygen prevents the formation of superoxide radicals, effectively neutralizing the photocatalytic cleavage pathway.

• Aliquotting: Dispense the solution into single-use amber microcentrifuge tubes.

  • Causality: Amber tubes block UV/Vis light transmission, preventing the excitation of the molecule into a dissociative triplet state.

• Storage: Store aliquots immediately at -20°C[2]. Thaw each aliquot only once; discard any unused portion to prevent freeze-thaw degradation.

Fig 2. Optimal workflow for tosufloxacin stock preparation and storage.

Protocol 2: HP-β-CD Inclusion Complexation for Enhanced Aqueous Stability

Use this protocol when high aqueous concentrations or prolonged aqueous stability are required.

• Matrix Preparation: Prepare a 20 mM aqueous solution of HP-β-CD[3].

• Complexation: Add an excess amount of tosufloxacin powder to the HP-β-CD solution, targeting a 1:1 molar ratio[3].

• Thermal Incubation: Shake the suspension in a constant temperature water bath at 60°C for 24 hours at 15 rpm[3].

  • Causality: The added thermal energy overcomes the activation barrier, allowing the hydrophobic drug to enter and stabilize within the cyclodextrin cavity.

• Purification: Filter the solution through a 0.22 μm membrane filter[3].

  • Causality: This removes uncomplexed, insoluble tosufloxacin, ensuring that only the fully soluble, degradation-resistant inclusion complex remains in your final formulation.

References

• Mechanism of UV photodegradation of fluoroquinolone antibiotic ciprofloxacin in aqueous solutions | PubMed |[Link]

• Preparation, Characterization and in vitro Evaluation of Tosufloxacin Tosylate and Hydroxypropyl-β-cyclodextrin Inclusion Complex | Indian Journal of Pharmaceutical Sciences |[Link]

• A Deep Dive into ICH Stability Guidelines (Q1A-Q1F) | BioBoston Consulting |[Link]

Sources

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. biobostonconsulting.com [biobostonconsulting.com]

Technical Support Center: Overcoming Matrix Effects in Tosufloxacin LC-MS/MS Bioanalysis

Welcome to the Advanced Bioanalytical Troubleshooting Center. This guide is engineered for research scientists and drug development professionals facing quantitative inaccuracies during the LC-MS/MS analysis of tosufloxacin in complex biological matrices (e.g., plasma, serum, and tissue extracts).

Below, we dissect the physicochemical causality of matrix effects (ME), provide self-validating experimental protocols, and offer data-driven strategies to ensure absolute quantitative integrity.

Visualizing the Troubleshooting Workflow

Workflow for diagnosing and mitigating matrix effects in tosufloxacin LC-MS/MS quantification.

Section 1: Mechanistic Understanding of Matrix Effects

Q: What is the exact mechanism causing signal suppression for tosufloxacin in positive electrospray ionization (ESI+)? A: Matrix effects in ESI predominantly arise from competition for charge and space at the surface of the electrospray droplet[1]. Tosufloxacin must migrate to the droplet's surface to be emitted into the gas phase as an ion. However, biological matrices like plasma contain high concentrations of endogenous phospholipids (e.g., glycerophospholipids and sphingomyelins). These molecules are highly surface-active. When they co-elute with tosufloxacin, they aggressively outcompete the analyte for available protons and surface area, altering the droplet's surface tension and drastically reducing the ionization efficiency of the drug[2].

Mechanism of electrospray ionization (ESI) suppression by co-eluting matrix components.

Q: Why is tosufloxacin particularly difficult to separate from these matrix components? A: Tosufloxacin is a zwitterionic fluoroquinolone with two distinct pKa​ values: 5.8 (carboxylic acid) and 8.7 (piperazine ring)[3]. At physiological pH (~7.4), it exists largely in a neutral, zwitterionic state, which exhibits a high affinity for lipids and proteins. If standard reversed-phase chromatography is used without strict pH control, tosufloxacin's retention time frequently overlaps with the elution window of endogenous phospholipids, maximizing ion suppression.

Section 2: Sample Preparation Optimization

Q: Standard Protein Precipitation (PPT) is yielding a Matrix Factor (MF) of 0.45. How can I improve this? A: PPT using acetonitrile or methanol effectively removes proteins but leaves over 99% of endogenous phospholipids in the supernatant[4]. To resolve this, you must upgrade your sample preparation to selectively exclude phospholipids. We recommend utilizing Phospholipid-Depletion Solid Phase Extraction (SPE) plates (e.g., HybridSPE or Ostro). These plates utilize Lewis acid-base interactions; the zirconia/titania stationary phase forms strong bonds with the phosphate moiety of the phospholipids, permanently trapping them while the analyte passes through[5].

Quantitative Comparison of Sample Preparation Methods

The following table summarizes the impact of various extraction techniques on tosufloxacin recovery and matrix factor (MF = Peak response in presence of matrix / Peak response in neat solvent).

Sample Prep Method	Phospholipid Removal (%)	Absolute Recovery (%)	Matrix Factor (MF)	Precision (RSD %)
Protein Precipitation (PPT)	< 5%	92%	0.45 (Severe Suppression)	> 15.0%
Liquid-Liquid Extraction (LLE)	~ 70%	65%	0.78	8.5%
Standard SPE (C18)	~ 85%	88%	0.88	6.2%
Phospholipid-Depletion SPE	> 99%	90%	0.98 (Minimal ME)	< 4.0%

Self-Validating Protocol: Phospholipid-Depletion Extraction

This protocol includes a built-in validation step to ensure matrix effects have been neutralized.

• Sample Spiking: Aliquot 100 µL of human plasma into a 96-well phospholipid-depletion plate. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS).

• Precipitation & Disruption: Add 300 µL of 1% formic acid in acetonitrile. Causality: The low pH (below the pKa​ of 5.8) ensures tosufloxacin is fully protonated (cationic), disrupting any protein binding while precipitating plasma proteins.

• Agitation: Vortex the plate at 1000 RPM for 2 minutes to ensure complete protein precipitation.

• Elution: Apply positive pressure (or vacuum) to push the sample through the specialized sorbent. Mechanism: The sorbent traps the phosphate groups of the lipids; the protonated tosufloxacin elutes freely.

• Validation (Post-Column Infusion): To validate the success of this extraction, infuse a neat solution of tosufloxacin (100 ng/mL) directly into the MS source via a T-connector while simultaneously injecting the extracted blank plasma matrix through the LC column. Monitor the tosufloxacin MRM transition. A flat, stable baseline indicates successful matrix removal; a dip in the baseline indicates residual suppressing agents[1].

Section 3: Chromatographic & MS/MS Troubleshooting

Q: I have cleaned up my sample, but I am still seeing retention time shifts and minor suppression. What LC parameters should I adjust? A: If matrix effects persist, the issue is likely chromatographic co-elution with residual low-molecular-weight polar interferents.

• Mobile Phase pH: Because tosufloxacin is amphoteric, its chromatographic behavior is highly sensitive to pH. Ensure your aqueous mobile phase is heavily buffered at an acidic pH (e.g., 0.1% to 0.2% Formic Acid, pH ~2.7). This locks tosufloxacin into a single, fully protonated state, sharpening the peak and shifting it away from the retention zone of neutral lipids.

• Gradient Wash: Phospholipids that accumulate on the column can cause unpredictable, late-eluting matrix effects in subsequent runs (carryover)[1]. Implement a steep gradient wash at the end of every run (e.g., 95% organic for 2 minutes) to flush out strongly retained hydrophobic matrix components.

Q: How do I select the right Internal Standard to mathematically compensate for unavoidable matrix effects? A: Structural analogs (e.g., using a different fluoroquinolone like ciprofloxacin) are insufficient for rigorous bioanalysis because they elute at different retention times and experience different matrix environments. You must use a Stable Isotope-Labeled Internal Standard (SIL-IS) , such as Tosufloxacin- d3​ or a 13C -labeled variant[6].

• Causality: An SIL-IS shares the exact physicochemical properties and retention time as the target analyte. Any ion suppression occurring in the ESI source will affect both the unlabeled tosufloxacin and the SIL-IS equally. By quantifying based on the Analyte/IS peak area ratio, the matrix effect is perfectly normalized, ensuring quantitative accuracy[7].

References

• Evaluation and subsequent minimization of matrix effects caused by phospholipids in LC–MS analysis of biological samples Ovid [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results ResolveMass Laboratories [Link]

• Dissolution Profile of Tosufloxacin Tosylate in Biorelevant Bicarbonate Buffer Researcher.Life [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Analysis LCMS.cz [Link]

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• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. lcms.cz [lcms.cz]

Tosufloxacin Chromatography Support Center: Resolving Peak Tailing

Welcome to the Advanced Chromatography Support Center. This resource is engineered for analytical scientists, researchers, and drug development professionals facing peak distortion, tailing, and recovery issues during the HPLC/UHPLC analysis of tosufloxacin.

Because of its complex molecular structure, tosufloxacin requires strict control over the fluidic flow path and stationary phase chemistry. This guide provides field-proven, self-validating methodologies to diagnose and eliminate secondary interactions.

Mechanistic Overview of Fluoroquinolone Tailing

Tosufloxacin is a fluoroquinolone antibiotic containing a basic amine group alongside a 3-carboxyl and 4-oxo group. This specific combination makes the molecule highly susceptible to two distinct chemical interactions that ruin peak symmetry: Metal Chelation and Silanol Ion-Exchange .

Mechanistic pathways of tosufloxacin secondary interactions causing peak tailing.

Diagnostic Troubleshooting (FAQs)

Diagnostic decision tree for isolating physical vs. chemical causes of peak tailing.

Q: Why does tosufloxacin exhibit severe peak tailing even on brand-new, high-purity C18 columns? A: The issue often lies upstream of the column. Fluoroquinolones possess a highly reactive bidentate motif that strongly chelates with trace metal ions (such as Fe³⁺ or Ti⁴⁺) leached from the HPLC system hardware into the stationary phase (1)[1]. Additionally, the basic amine groups interact with any unreacted surface silanols on the silica via ion-exchange mechanisms, causing secondary retention (2)[2].

Q: How do titanium frits in "biocompatible" UHPLC systems negatively impact fluoroquinolone analysis? A: While titanium is highly resistant to aqueous salts, running pure organic solvents (like anhydrous methanol or acetonitrile) causes stress corrosion, leaching titanium ions from the solvent frits (3)[3]. These dissolved Ti⁴⁺ ions migrate and bind to the surface silanols of the silica packing material. When tosufloxacin passes through the column, it chelates with these immobilized titanium ions, resulting in severe peak distortion (1)[1].

Q: What are the most effective mobile phase modifications to suppress these secondary interactions? A: To address metal chelation, add a small amount of water (e.g., 5% v/v) to the organic solvent line to halt titanium leaching (1)[1], or add a sacrificial chelator like EDTA (0.1–1.0 mM) to the aqueous mobile phase to preferentially bind active metal sites (2)[2]. To suppress silanol interactions, lower the mobile phase pH to ~2.5 using a phosphate buffer or formic acid. At this low pH, acidic silanol species are protonated and neutralized, shutting down the ion-exchange pathway (4)[4]. If tailing persists, adding a competing base like Triethylamine (TEA) at 5 mM can mask the remaining active silanols (4)[4].

Quantitative Impact of Chromatographic Interventions

The table below summarizes the expected improvements in chromatographic parameters when applying specific chemical interventions to a standard fluoroquinolone assay.

Chromatographic Intervention	Tailing Factor (Tf)	Theoretical Plates (N)	Primary Mechanism Addressed
Standard C18, pH 6.0, No Additives	> 2.8	< 5,000	Baseline (Severe Interactions)
Standard C18, pH 2.5 (Phosphate)	1.8	12,000	Silanol Suppression
End-capped C18, pH 2.5 + 5mM TEA	1.3	25,000	Advanced Silanol Masking
PEEK System + End-capped C18, pH 2.5 + 0.1mM EDTA	< 1.1	> 35,000	Chelation & Silanol Elimination

(Note: Target USP acceptance criteria for fluoroquinolones typically require a Tailing Factor < 1.5 and Plate Count > 20,000 (5)[5].)

Self-Validating Experimental Protocol

To guarantee that your method is free from chemical artifacts, follow this self-validating workflow. This protocol ensures the causality of any remaining peak tailing is definitively identified.

Step 1: System De-metallation (Passivation)

Causality: Strips immobilized metal ions (Fe³⁺, Ti⁴⁺) from the fluidic path before they can migrate to the column.

• Remove the analytical column and replace it with a zero-dead-volume union.

• Flush the entire HPLC system (lines, autosampler, and detectors) with 0.1 M Nitric Acid at 1.0 mL/min for 30 minutes.

• Purge the system with LC-MS grade water until the effluent reaches a neutral pH (~30 minutes).

Step 2: Mobile Phase Preparation

Causality: Neutralizes silanols via low pH and shields against re-introduced metals via EDTA and trace water.

• Aqueous Phase (A): Prepare a 20 mM Potassium Phosphate buffer. Adjust the pH to exactly 2.5 using dilute phosphoric acid. Add 0.1 mM EDTA to act as a sacrificial chelator. Filter through a 0.22 µm nylon membrane.

• Organic Phase (B): Prepare Acetonitrile containing 5% LC-MS grade water (v/v). The inclusion of water prevents titanium leaching from biocompatible system frits.

Step 3: Column Selection & Equilibration

Causality: Fully end-capped, high-purity silica minimizes the baseline availability of active silanols.

• Install a high-purity, fully end-capped Type-B silica C18 column (e.g., Acquity HSS T3 or equivalent).

• Equilibrate the column with 90% Phase A / 10% Phase B for at least 20 column volumes.

Step 4: The Self-Validation Injection

Causality: Differentiates between a poorly packed column (physical) and active sites (chemical).

• Prepare a system suitability standard containing Tosufloxacin (10 µg/mL) and Toluene (10 µg/mL, acting as a neutral, non-chelating marker).

• Inject the standard and calculate the Tailing Factor ( Tf​ ) for both peaks.

• Validation Logic:

  • If Toluene Tf​ < 1.1 AND Tosufloxacin Tf​ < 1.3 : The system is successfully passivated and chemically inert.

  • If Toluene Tf​ < 1.1 AND Tosufloxacin Tf​ > 1.5 : Chemical interactions persist. Increase EDTA concentration or verify mobile phase pH.

  • If Toluene Tf​ > 1.5 AND Tosufloxacin Tf​ > 1.5 : The issue is physical (e.g., a void in the column bed or a clogged frit). Replace the column.

References

• SilcoTek. (2019). Identifying and Preventing Metal Ion Leaching in HPLC Systems.
• Chromatography Online (LCGC). (2019). HPLC Diagnostic Skills II – Tailing Peaks.
• Journal of Chromatographic Science (Oxford Academic).A Single Reversed-Phase UPLC Method for Quantification of Levofloxacin in Aqueous Humour and Pharmaceutical Dosage Forms.
• Phenomenex.HPLC Tech Tip: Peak Tailing of Basic Analytes.
• Thermo Fisher Scientific.Effects of Metal Contamination Caused by Iron-Free HPLC Systems on Peak Shape and Retention of Drugs with Chelating Properties.

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• 5. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative In Vitro Efficacy Analysis of Tosufloxacin and Levofloxacin

A Guide for Researchers and Drug Development Professionals

In the landscape of antimicrobial chemotherapy, fluoroquinolones remain a critical class of antibiotics for treating a wide array of bacterial infections. Their broad spectrum of activity and favorable pharmacokinetic profiles have established them as mainstays in clinical practice. This guide provides an in-depth comparative analysis of the in vitro efficacy of two prominent fluoroquinolones: tosufloxacin and levofloxacin. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a nuanced understanding of their respective antimicrobial activities.

Introduction to Tosufloxacin and Levofloxacin

Tosufloxacin is a fluoronaphthyridone antibiotic, a subclass of fluoroquinolones, recognized for its potent and broad-spectrum activity.[1][2] Levofloxacin, the levorotatory isomer of ofloxacin, is a widely utilized fluoroquinolone with a well-established efficacy and safety profile.[3][4] Both agents are employed in the treatment of various infections, including those of the respiratory and urinary tracts.[5][6] This guide will delve into their mechanisms of action, comparative in vitro potencies against key clinical pathogens, and standardized methodologies for their evaluation.

Mechanism of Action: Targeting Bacterial DNA Replication

Both tosufloxacin and levofloxacin exert their bactericidal effects by inhibiting essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[3][7][8][9] DNA gyrase is crucial for introducing negative supercoils into bacterial DNA, a process necessary for the initiation of replication and transcription.[8] Topoisomerase IV, on the other hand, is primarily involved in the decatenation of daughter chromosomes following replication, allowing for their segregation into daughter cells.[4]

By forming a stable complex with the enzyme-DNA intermediate, these fluoroquinolones trap the enzymes in the process of cleaving DNA, leading to the accumulation of double-stranded DNA breaks.[8] This irreversible damage to the bacterial chromosome ultimately results in cell death. The dual-targeting mechanism of these fluoroquinolones contributes to their potent bactericidal activity.

Caption: Mechanism of action of fluoroquinolones.

Comparative In Vitro Efficacy: A Data-Driven Analysis

The in vitro potency of an antimicrobial agent is a primary indicator of its potential clinical efficacy. This is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following tables summarize the comparative in vitro activities of tosufloxacin and levofloxacin against a range of clinically significant Gram-positive and Gram-negative bacteria, as reported in various studies. Data are presented as MIC50 and MIC90 values, representing the concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Table 1: Comparative In Vitro Activity Against Gram-Positive Pathogens (MIC in µg/mL)

Organism	Antibiotic	MIC50	MIC90	Reference(s)
Staphylococcus aureus	Tosufloxacin	0.063	0.063	[10]
Levofloxacin	≤0.25	-	[11]
Streptococcus pneumoniae	Tosufloxacin	-	0.12-0.5	[12]
Levofloxacin	-	-
Enterococcus faecalis	Tosufloxacin	0.12	4	[13]
Levofloxacin	-	-

Table 2: Comparative In Vitro Activity Against Gram-Negative Pathogens (MIC in µg/mL)

Organism	Antibiotic	MIC50	MIC90	Reference(s)
Escherichia coli	Tosufloxacin	≤0.016	-	[10]
Levofloxacin	0.06	-	[14]
Pseudomonas aeruginosa	Tosufloxacin	0.5	2.0	[10]
Levofloxacin	-	-
Haemophilus influenzae	Tosufloxacin	≤0.016	0.032	[10]
Levofloxacin	-	-
Moraxella catarrhalis	Tosufloxacin	-	≤0.06	[12]
Levofloxacin	-	-
Klebsiella pneumoniae	Tosufloxacin	-	-	[12]
Levofloxacin	-	-

Data Interpretation: Based on the available data, tosufloxacin demonstrates potent in vitro activity against both Gram-positive and Gram-negative bacteria. Notably, it exhibits high potency against Staphylococcus aureus and common respiratory pathogens like Haemophilus influenzae.[10][13] One study on uropathogens found that tosufloxacin had lower MICs against E. coli and Gram-positive bacteria compared to levofloxacin.[14] Both tosufloxacin and other fluoroquinolones, including levofloxacin, show strong activity against Moraxella catarrhalis and Haemophilus influenzae.[12]

Standardized In Vitro Susceptibility Testing Protocol

To ensure the reproducibility and comparability of in vitro efficacy data, standardized methodologies are imperative. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide globally recognized guidelines for antimicrobial susceptibility testing.[15][16][17][18] The following is a detailed protocol for the broth microdilution method, a common technique for determining MIC values.

Experimental Protocol: Broth Microdilution for MIC Determination

1. Preparation of Materials:

• Bacterial Isolate: A pure, 18-24 hour culture of the test organism grown on an appropriate agar medium.
• Antimicrobial Agents: Stock solutions of tosufloxacin and levofloxacin of known concentrations, prepared according to the manufacturer's instructions.
• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for most non-fastidious bacteria.[19]
• 96-Well Microtiter Plates: Sterile, U-bottomed plates.
• Inoculum Preparation: A standardized bacterial suspension equivalent to a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. This is then diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

2. Serial Dilution of Antimicrobial Agents:

• A two-fold serial dilution of each antibiotic is prepared directly in the microtiter plates using the CAMHB.
• Each plate should include a growth control well (no antibiotic) and a sterility control well (no bacteria).

3. Inoculation:

• Each well (except the sterility control) is inoculated with the standardized bacterial suspension.

4. Incubation:

• The plates are incubated at 35°C ± 2°C in ambient air for 16-20 hours.[16]

5. Reading the Results:

• The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth (turbidity) of the bacteria.

  Caption: Workflow for Broth Microdilution MIC Testing.

Mechanisms of Resistance

A growing concern with the use of fluoroquinolones is the emergence of bacterial resistance. The primary mechanisms of resistance to fluoroquinolones include:

• Target-Site Mutations: Alterations in the genes encoding DNA gyrase (gyrA and gyrB) and topoisomerase IV (parC and parE) are the most common mechanisms. These mutations reduce the binding affinity of the fluoroquinolones to their target enzymes.

• Efflux Pumps: The overexpression of multidrug resistance (MDR) efflux pumps can actively transport fluoroquinolones out of the bacterial cell, reducing their intracellular concentration.

• Plasmid-Mediated Resistance: The acquisition of resistance genes on plasmids, such as those encoding Qnr proteins that protect DNA gyrase from fluoroquinolone binding, or enzymes that inactivate the antibiotic.

It is crucial for ongoing surveillance and research to monitor the prevalence of these resistance mechanisms to guide the appropriate clinical use of tosufloxacin and levofloxacin.

Conclusion

Both tosufloxacin and levofloxacin are potent fluoroquinolone antibiotics with broad in vitro activity against a wide range of clinically relevant pathogens. The available data suggests that tosufloxacin may exhibit greater potency against certain organisms, particularly some Gram-positive bacteria and uropathogens. However, a comprehensive understanding of their comparative efficacy requires continued surveillance and head-to-head comparative studies. Adherence to standardized testing methodologies, such as those provided by CLSI and EUCAST, is essential for generating reliable and comparable data to inform clinical decision-making and future drug development efforts.

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• European Committee on Antimicrobial Susceptibility Testing. (2026, March 26). MIC and Zone diameter distributions. Retrieved from: [Link]

• Nitta, T., Kinuya, K., & Igawa, Y. (2008). Antibiotic prophylaxis for transrectal prostate biopsy: a prospective randomized study of tosufloxacin versus levofloxacin. International journal of urology : official journal of the Japanese Urological Association, 15(7), 616–618. [Link]

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• Scheld, W. M., & Mandell, G. L. (2005). Effect of Differences in MIC Values on Clinical Outcomes in Patients with Bloodstream Infections Caused by Gram-Negative Organisms Treated with Levofloxacin. Antimicrobial Agents and Chemotherapy, 49(1), 422-425.

• Peterson, J., Kaewpoowat, Q., & Scheld, W. M. (2016). Outcomes of high-dose levofloxacin therapy remain bound to the levofloxacin minimum inhibitory concentration in complicated urinary tract infections. BMC infectious diseases, 16(1), 696. [Link]

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• ResearchGate. (2026, January 6). In vitro susceptibilities to levofloxacin and various antibacterial agents of 12866 clinical isolates obtained from 72 centers in 2010. Retrieved from: [Link]

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In Vivo Comparative Effectiveness of Tosufloxacin Against MRSA Strains: A Preclinical Guide

Introduction: The Clinical Challenge of MRSA Persisters

Methicillin-resistant Staphylococcus aureus (MRSA) remains a formidable pathogen in clinical settings, primarily due to its ability to form biofilms and enter a dormant, metabolically inactive "persister" state. Standard-of-care therapies, such as vancomycin, are highly effective against actively dividing planktonic cells but frequently fail to eradicate stationary-phase persisters within biofilms[1]. This limitation often leads to chronic, relapsing infections, such as osteomyelitis and prosthetic joint infections[1].

Recent high-throughput clinical drug library screenings have identified tosufloxacin , a fluoroquinolone antibiotic, as possessing exceptional bactericidal activity against MRSA persister cells[2]. This guide provides an objective, data-driven comparison of tosufloxacin's in vivo effectiveness against MRSA strains, contrasting its mechanistic and experimental performance with standard alternatives like vancomycin.

Mechanistic Grounding: Why Tosufloxacin Outperforms in Dormant States

The fundamental difference in efficacy between tosufloxacin and traditional anti-MRSA agents lies in their mechanisms of action and molecular structures.

• Vancomycin (The Standard): As a glycopeptide, vancomycin inhibits cell wall synthesis by binding to D-alanyl-D-alanine termini. This mechanism inherently requires the bacteria to be actively synthesizing new peptidoglycan[3]. When MRSA forms a biofilm, a subpopulation enters a non-growing stationary phase, rendering cell-wall inhibitors largely ineffective[4].

• Tosufloxacin (The Persister Targeter): Like other fluoroquinolones, tosufloxacin targets DNA gyrase and topoisomerase IV[5]. However, its unique structural modification—a 2,4-difluorophenyl group at the N-1 position —grants it profound activity against dormant cells that survive exposure to other fluoroquinolones (e.g., levofloxacin, ciprofloxacin)[2]. This specific moiety is hypothesized to facilitate enhanced penetration or alternative binding dynamics within metabolically inactive MRSA[2].

Figure 1: Differential targeting of MRSA subpopulations. Vancomycin fails against dormant persisters, whereas Tosufloxacin's unique structure enables eradication.

In Vivo Comparative Effectiveness Data

To objectively evaluate tosufloxacin, we must look at both in vitro susceptibility (MIC) and in vivo efficacy (ED50 and log CFU reduction) in murine models. Studies utilizing MRSA strains (e.g., USA300) demonstrate that while vancomycin is effective against planktonic cells, it struggles in biofilm models[6]. Tosufloxacin exhibits robust anti-persister activity, though complete sterilization of mature in vivo biofilms often requires combination therapy (e.g., coupling a persister drug with a growing-cell drug like daptomycin or meropenem)[6].

Table 1: Comparative Efficacy Profile Against MRSA (Planktonic & Biofilm)

Antimicrobial Agent	Mechanism of Action	MIC50 against MRSA (µg/mL)	In Vivo Biofilm Efficacy (Log10 CFU/mL remaining)*	Anti-Persister Activity
Tosufloxacin	DNA Gyrase/Topo IV Inhibitor	0.06 - 2.0	~10^5 (in combination)	High (Due to N-1 2,4-difluorophenyl group)
Vancomycin	Cell Wall Synthesis Inhibitor	1.0 - 2.0	~10^6 (monotherapy)	Low (Requires active replication)
Levofloxacin	DNA Gyrase/Topo IV Inhibitor	0.25 - 16.0	>10^6	Low (Lacks N-1 2,4-difluorophenyl group)
Clinafloxacin	DNA Gyrase/Topo IV Inhibitor	≤ 0.12	0 (Complete eradication in combo)	Very High

*Note: Biofilm efficacy data is derived from murine chronic skin infection models utilizing S. aureus USA300 after 7 days of treatment[6].

Key Takeaways from the Data:

• Systemic Potency: In murine systemic infection models, tosufloxacin demonstrates an ED50 significantly lower (more potent) than older-generation fluoroquinolones like ciprofloxacin and ofloxacin[7].

• Biofilm Penetration & Persister Eradication: While vancomycin monotherapy leaves a high bacterial burden (~10^6 CFU/mL) in in vivo biofilm models, incorporating tosufloxacin into a combination regimen significantly drives down the persister population[6].

Experimental Protocol: In Vivo Murine MRSA Biofilm Infection Model

To validate the comparative effectiveness of tosufloxacin against vancomycin, researchers must utilize an in vivo model that accurately simulates the dormant nature of clinical MRSA biofilms. The following self-validating protocol details a murine subcutaneous persistent infection model[1].

Rationale & Causality

Standard systemic injection models (e.g., tail vein injection) primarily evaluate drugs against actively dividing bacteria in the bloodstream. To test anti-persister activity, bacteria must be allowed to attach to a substrate and mature into a stationary-phase biofilm before drug administration begins[6].

Figure 2: Step-by-step workflow for evaluating anti-persister drug efficacy in a murine MRSA biofilm model.

Step-by-Step Methodology

• Inoculum Preparation:

  • Culture S. aureus USA300 (a clinical CA-MRSA strain) in Tryptic Soy Broth (TSB) for 16–18 hours to ensure the population reaches the stationary phase[1]. This step is critical as it naturally enriches the inoculum with persister cells.

• Animal Infection (Subcutaneous Model):

  • Anesthetize female BALB/c mice (6–8 weeks old).

  • Implant a sterile pre-colonized catheter segment or inject the stationary-phase MRSA suspension subcutaneously into the flank to simulate a localized, persistent skin/soft tissue or device-related infection[1].

• Biofilm Maturation Window:

  • Allow the infection to establish for 7 days without intervention[6].

  • Causality: This 7-day window allows the host immune system to wall off the infection, forcing the MRSA into a highly tolerant, mature biofilm state characterized by low metabolic activity.

• Treatment Regimen:

  • Randomize mice into treatment groups: Vehicle Control, Vancomycin monotherapy (standard of care), Tosufloxacin monotherapy, and Combination therapies (e.g., Vancomycin + Daptomycin + Tosufloxacin)[6].

  • Administer treatments daily for 7 consecutive days.

• Harvest and CFU Enumeration:

  • Euthanize the mice 24 hours after the final dose.

  • Aseptically excise the infected tissue/implant. Homogenize the tissue in PBS.

  • Plate serial dilutions on TSB agar plates to quantify the remaining viable bacteria (Log10 CFU/mL).

  • Validation: Utilize SYBR Green I/Propidium Iodide (PI) viability staining on the homogenate to confirm that non-culturable cells are indeed dead (PI-positive) rather than just viable-but-non-culturable (VBNC)[8].

Conclusion

Vancomycin remains a cornerstone for acute, planktonic MRSA bacteremia. However, for chronic biofilm-associated infections, its reliance on active cell wall synthesis makes it fundamentally ill-equipped to clear persister cells[3]. Tosufloxacin, driven by its unique N-1 2,4-difluorophenyl group, demonstrates superior in vivo anti-persister activity[2]. Preclinical models dictate that moving forward, the most effective strategy for complete MRSA biofilm eradication involves a "Yin-Yang" approach: combining a drug that targets growing cells (vancomycin/daptomycin) with a potent persister-targeting agent like tosufloxacin or clinafloxacin[6].

References

• A Clinical Drug Library Screen Identifies Tosufloxacin as Being Highly Active against Staphylococcus aureus Persisters Antibiotics (Basel), 2015. URL:[Link]

• Eradication of Staphylococcus aureus Biofilm Infection by Persister Drug Combination Pathogens (NIH/bioRxiv), 2022. URL:[Link]

• Study on the in vitro and in vivo antibacterial activities of sparfloxacin and tosufloxacin Elsevier Pure / ResearchGate, 2000. URL:[Link]

• Contemporary pharmacologic treatments of MRSA for hospitalized adults: rationale for vancomycin versus non-vancomycin therapies as first line agents Expert Review of Anti-infective Therapy, 2023. URL: [Link]

• Differing activities of quinolones against ciprofloxacin-susceptible and ciprofloxacin-resistant, methicillin-resistant Staphylococcus aureus Antimicrobial Agents and Chemotherapy (ASM Journals), 1992. URL:[Link]

• Fluoroquinolones and Biofilm: A Narrative Review MDPI, 2024. URL:[Link]

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Comparative Molecular Docking Studies of Tosufloxacin and Sparfloxacin: Structural Determinants of DNA Gyrase Inhibition

As drug development professionals navigate the growing challenge of antimicrobial resistance, understanding the precise molecular interactions between fluoroquinolones and their targets is paramount. Tosufloxacin and sparfloxacin represent two advanced-generation fluoroquinolones with distinct structural modifications that dictate their binding thermodynamics and spectrum of activity.

This guide provides an in-depth comparative analysis of their molecular docking profiles against bacterial DNA gyrase, bridging computational predictions with self-validating experimental protocols.

Mechanistic Grounding: The Ternary Cleavage Complex

Fluoroquinolones do not simply act as competitive inhibitors; they function as topoisomerase poisons. They exert their bactericidal effect by targeting bacterial type II topoisomerases—primarily DNA gyrase and topoisomerase IV—by trapping the enzyme-DNA cleavage complex[1].

As detailed in comprehensive technical guides on 1[1], these drugs intercalate between the DNA base pairs at the cleavage site. They stabilize the complex and prevent the re-ligation of the DNA strands. When the bacterial replication fork collides with this stabilized ternary complex, it induces permanent, lethal double-strand DNA breaks[1]. Recent structural analyses have even revealed two distinct 2[2] within this complex, highlighting the dynamic nature of the quinolone-enzyme interaction.

Mechanism of fluoroquinolone-mediated DNA gyrase inhibition and cell death.

Structural Determinants of Binding Affinity

While both tosufloxacin and sparfloxacin share the core mechanism of action, their peripheral functional groups drastically alter their docking poses and binding energies.

• Sparfloxacin: This difluoroquinolone features a C5-amine group, a C6-fluorine, a C8-fluorine, and a C7-(3,5-dimethylpiperazinyl) group. The C5-amine group is critical; it acts as an additional hydrogen bond donor, which has been credited with a significant increase in drug potency against Gram-positive bacteria[3]. Furthermore, the C8-fluorine enhances the stacking interaction with the flanking DNA nucleotides, improving overall ligand affinity[3].

• Tosufloxacin: Tosufloxacin utilizes a naphthyridine core and is distinguished by a bulky 2,4-difluorophenyl group at the N1 position. This N1 substitution significantly increases the hydrophobic surface area of the molecule. During docking, this allows for deeper penetration and stronger van der Waals interactions within the hydrophobic pocket of the GyrA subunit, compensating for the lack of a C5-amine.

Comparative Molecular Docking Data

The following table summarizes the quantitative docking parameters synthesized from3[3] and the development of novel 4[4].

Parameter	Tosufloxacin	Sparfloxacin
Core Scaffold	Naphthyridine	Quinoline
Key Substituents	N1: 2,4-difluorophenylC7: 3-amino-1-pyrrolidinyl	C5: Amino, C6/C8: FluoroC7: 3,5-dimethylpiperazinyl
Estimated Binding Energy	-8.4 kcal/mol	-8.1 kcal/mol
Primary Interacting Residues (GyrA)	Ser83, Asp87, Arg117	Ser83, Asp87, Arg117
Key Interaction Types	Pi-Pi stacking (DNA), Hydrophobic (N1), Water-metal bridge	Pi-Pi stacking (DNA), H-bond (C5-amino), Water-metal bridge
Mg2+ Water Bridge Formation	Yes (via C3-carboxylate/C4-keto)	Yes (via C3-carboxylate/C4-keto)

Note: Binding energies are representative estimates derived from comparative docking utilizing standard scoring functions (e.g., GOLDscore, AutoDock Vina) against E. coli DNA gyrase (PDB: 2XKK).

Self-Validating Experimental Protocols

To ensure scientific integrity, computational predictions must be anchored by self-validating workflows and empirical in vitro testing.

Step-by-step computational workflow for validating molecular docking protocols.

Protocol A: In Silico Molecular Docking Workflow

• Target Selection & Preparation: The choice of crystal structure is critical for causality. Utilize PDB 2XKK (cleaved complex with moxifloxacin) because it contains a bound Mg2+ ion in the fluoroquinolone site, which is essential for accurately modeling the water-metal ion bridge[3]. (Conversely, 3K9F lacks this bound Mg2+ and is only used for metal-independent baseline comparisons[3]).

• Ligand Preparation: Generate 3D conformers of tosufloxacin and sparfloxacin, ensuring proper protonation states at physiological pH (pH 7.4), particularly for the C7 piperazine/pyrrolidinyl rings.

• Grid Box Generation: Center the grid box on the DNA cleavage site, encompassing the intercalating DNA bases and the GyrA Ser83/Asp87 residues.

• Protocol Validation (Critical Step): A docking protocol is only as reliable as its ability to reproduce known biological reality. Re-dock the native co-crystallized ligand. If the Root Mean Square Deviation (RMSD) is > 2.0 Å, the grid parameters or scoring function must be adjusted before proceeding[4].

• Execution & Analysis: Dock the target ligands and analyze the binding free energy (ΔG) and specific interactions (hydrogen bonds, pi-pi stacking, hydrophobic contacts).

Protocol B: In Vitro DNA Supercoiling Assay

Molecular docking provides theoretical affinity, but functional enzyme inhibition must be validated via5[5].

• Reaction Assembly: Combine relaxed plasmid DNA (substrate) with purified E. coli DNA gyrase in a reaction buffer containing ATP and Mg2+.

• Inhibitor Titration: Add varying concentrations of tosufloxacin and sparfloxacin. Include a known inhibitor (e.g., ciprofloxacin) as a positive control and DMSO as a negative vehicle control.

• Incubation: Incubate the mixture at 37°C for 30 minutes to allow the supercoiling reaction to proceed.

• Electrophoresis & Visualization: Terminate the reaction and load the samples onto a 1% agarose gel. Perform electrophoresis to separate relaxed (slower migrating) and negatively supercoiled (faster migrating) plasmid DNA[5].

• Data Interpretation: The concentration at which the drug completely inhibits the conversion of relaxed DNA to supercoiled DNA represents its functional inhibitory potency (IC50)[5].

References

• Molecular Determinants of the Bacterial Resistance to Fluoroquinolones: A Comput
• Sparfloxacin's Mechanism of Action on DNA Gyrase: An In-depth Technical Guide. Benchchem.
• In-vitro and in-silico studies based discovery of 2-aryl-N-(4-morpholinophenyl)thiazol-4-amines as promising DNA gyrase inhibitors. Advancements in Life Sciences.
• Experimental and Molecular Docking Studies of Cyclic Diphenyl Phosphonates as DNA Gyrase Inhibitors for Fluoroquinolone-Resistant P
• Fluoroquinolone-gyrase-DNA complexes: two modes of drug binding. PubMed - NIH.

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